Technical Documentation Center

N-[(4-methoxyphenyl)methyl]-4-methylbenzamide Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: N-[(4-methoxyphenyl)methyl]-4-methylbenzamide
  • CAS: 288154-96-1

Core Science & Biosynthesis

Foundational

Chemical structure and properties of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide

An In-Depth Technical Guide to the Chemical Structure and Properties of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide Introduction N-[(4-methoxyphenyl)methyl]-4-methylbenzamide is a substituted aromatic amide. This class...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Chemical Structure and Properties of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide

Introduction

N-[(4-methoxyphenyl)methyl]-4-methylbenzamide is a substituted aromatic amide. This class of compounds is of significant interest to researchers in medicinal chemistry and materials science due to the diverse biological activities and structural properties exhibited by benzamide derivatives. The core structure, featuring a flexible N-benzyl group and a substituted benzoyl moiety, presents a versatile scaffold for the development of novel therapeutic agents and functional organic materials. This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals, providing an in-depth analysis of the compound's structure, physicochemical properties, a proposed synthetic pathway, and detailed characterization methods. The information herein is synthesized from established chemical principles and data from analogous structures to provide a robust and scientifically grounded overview.

Molecular Structure and Identification

The fundamental identity of a compound is established by its molecular structure and associated chemical identifiers. N-[(4-methoxyphenyl)methyl]-4-methylbenzamide is comprised of a 4-methylbenzoyl group bonded to the nitrogen atom of a 4-methoxybenzylamine moiety, forming a central secondary amide linkage.

Caption: Chemical structure of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide.

Table 1: Chemical Identifiers

Identifier Value Source
IUPAC Name N-[(4-methoxyphenyl)methyl]-4-methylbenzamide N/A
Molecular Formula C₁₆H₁₇NO₂ [1]
Molecular Weight 255.31 g/mol PubChem
Monoisotopic Mass 255.12593 Da [1]
PubChem CID 720058 [1]
InChI InChI=1S/C16H17NO2/c1-12-3-7-14(8-4-12)16(18)17-11-13-5-9-15(19-2)10-6-13/h3-10H,11H2,1-2H3,(H,17,18) [1]
InChIKey CIAHIBOMLHLCNR-UHFFFAOYSA-N [1]

| SMILES | CC1=CC=C(C=C1)C(=O)NCC2=CC=C(C=C2)OC |[1] |

Physicochemical Properties

The physicochemical properties of a compound are critical for predicting its behavior in various chemical and biological systems. For N-[(4-methoxyphenyl)methyl]-4-methylbenzamide, most available data are computationally predicted, providing valuable initial insights for experimental design.

Table 2: Predicted Physicochemical Properties

Property Predicted Value Significance Source
XlogP 2.6 Indicates moderate lipophilicity, suggesting potential for good membrane permeability. [1]
Topological Polar Surface Area (TPSA) 38.3 Ų Suggests good potential for oral bioavailability based on Veber's rules. N/A
Hydrogen Bond Donors 1 The N-H group of the amide. N/A
Hydrogen Bond Acceptors 2 The carbonyl oxygen and the methoxy oxygen. N/A

| Rotatable Bonds | 4 | Indicates a degree of conformational flexibility. | N/A |

Synthesis and Purification

The synthesis of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide can be efficiently achieved via a nucleophilic acyl substitution reaction, a cornerstone of organic synthesis for amide bond formation. The most direct and industrially relevant approach involves the reaction of a carboxylic acid derivative with an amine.

Retrosynthetic Analysis and Mechanistic Rationale

The target amide can be disconnected at the C-N bond, leading to two readily available starting materials: 4-methylbenzoyl chloride and (4-methoxyphenyl)methanamine. This reaction, often performed under Schotten-Baumann conditions, involves the nucleophilic attack of the amine's lone pair on the electrophilic carbonyl carbon of the acyl chloride. A mild base, such as triethylamine or aqueous sodium hydroxide, is typically used to neutralize the hydrochloric acid byproduct, driving the reaction to completion.[2][3]

G cluster_reactants Reactants cluster_intermediate Mechanism cluster_product Product R1 4-methylbenzoyl chloride Mech1 Nucleophilic Attack R1->Mech1 + Base (e.g., Et3N) R2 (4-methoxyphenyl)methanamine R2->Mech1 + Base (e.g., Et3N) Mech2 Tetrahedral Intermediate Mech1->Mech2 Mech3 Chloride Elimination Mech2->Mech3 P N-[(4-methoxyphenyl)methyl]- 4-methylbenzamide Mech3->P

Caption: Reaction scheme for the synthesis of the target compound.

Experimental Protocol (Proposed)

This protocol is a self-validating system, incorporating in-process checks and purification steps to ensure the identity and purity of the final product.

Materials:

  • 4-methylbenzoyl chloride

  • (4-methoxyphenyl)methanamine

  • Triethylamine (Et₃N)

  • Dichloromethane (DCM), anhydrous

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

  • Hexanes and Ethyl Acetate (for chromatography)

Procedure:

  • Reaction Setup: To a flame-dried round-bottom flask under an argon atmosphere, add (4-methoxyphenyl)methanamine (1.0 eq) and anhydrous DCM. Cool the solution to 0 °C in an ice bath.

  • Addition of Reagents: Add triethylamine (1.2 eq) to the stirred solution. Subsequently, add a solution of 4-methylbenzoyl chloride (1.05 eq) in anhydrous DCM dropwise over 15 minutes, maintaining the temperature at 0 °C.

  • Reaction: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 4-6 hours.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine is consumed.

  • Workup: Quench the reaction by adding saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel and separate the layers. Wash the organic layer sequentially with water and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes as the eluent.

  • Final Product: Combine the pure fractions (identified by TLC) and evaporate the solvent to yield N-[(4-methoxyphenyl)methyl]-4-methylbenzamide as a solid. Dry under high vacuum.

Synthesis and Characterization Workflow

G Start Reaction Setup (Amine + Base in DCM) Add Add 4-methylbenzoyl chloride at 0 °C Start->Add React Stir at Room Temp (4-6 hours) Add->React Monitor TLC Monitoring React->Monitor Workup Aqueous Workup (NaHCO₃, H₂O, Brine) Monitor->Workup Reaction Complete Purify Column Chromatography Workup->Purify Characterize Characterization (NMR, IR, MS) Purify->Characterize Product Pure Product Characterize->Product

Caption: Experimental workflow from synthesis to final characterization.

Spectroscopic Characterization (Predicted)

Structural elucidation and purity assessment of the synthesized compound rely on a combination of spectroscopic techniques. Based on the known effects of its constituent functional groups, a detailed prediction of its spectral data can be made.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (400 MHz, CDCl₃): The proton NMR is expected to show distinct signals for each unique proton environment. Data from structurally similar compounds like N-benzyl-4-methylbenzamide provide a strong basis for these predictions.[4]

  • δ ~ 7.7 (d, 2H): Aromatic protons on the 4-methylbenzoyl ring, ortho to the carbonyl group.

  • δ ~ 7.2 (d, 2H): Aromatic protons on the 4-methylbenzoyl ring, meta to the carbonyl group.

  • δ ~ 7.2 (d, 2H): Aromatic protons on the 4-methoxyphenyl ring, ortho to the CH₂ group.

  • δ ~ 6.9 (d, 2H): Aromatic protons on the 4-methoxyphenyl ring, meta to the CH₂ group (ortho to the methoxy group).

  • δ ~ 6.2 (br s, 1H): The amide N-H proton. Its shift can be variable and the peak may be broad.

  • δ ~ 4.6 (d, 2H): The benzylic methylene (CH₂) protons, coupled to the N-H proton.

  • δ ~ 3.8 (s, 3H): The methoxy (OCH₃) protons.

  • δ ~ 2.4 (s, 3H): The methyl (CH₃) protons on the 4-methylbenzoyl ring.

¹³C NMR (100 MHz, CDCl₃): The molecule is expected to show 13 distinct signals in the carbon NMR spectrum (accounting for symmetry), including signals for the carbonyl carbon (~167 ppm), aromatic carbons (114-142 ppm), the methoxy carbon (~55 ppm), the methylene carbon (~44 ppm), and the methyl carbon (~21 ppm).

Infrared (IR) Spectroscopy

The IR spectrum will be dominated by absorptions from the amide and aromatic functionalities.

Table 3: Predicted Characteristic IR Absorptions

Wavenumber (cm⁻¹) Vibration Functional Group
~ 3300 N-H Stretch Secondary Amide
3100-3000 C-H Stretch Aromatic
2950-2850 C-H Stretch Aliphatic (CH₃, CH₂)
~ 1640 C=O Stretch (Amide I) Secondary Amide
~ 1540 N-H Bend (Amide II) Secondary Amide
1610, 1510, 1450 C=C Stretch Aromatic Ring

| ~ 1250 | C-O Stretch | Aryl Ether |

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is used to confirm the elemental composition. The predicted mass-to-charge ratios (m/z) for common adducts provide reference points for analysis.

Table 4: Predicted m/z for Common Adducts

Adduct Formula Predicted m/z
[M+H]⁺ C₁₆H₁₈NO₂⁺ 256.1332
[M+Na]⁺ C₁₆H₁₇NNaO₂⁺ 278.1151
[M+K]⁺ C₁₆H₁₇KNO₂⁺ 294.0891

Data sourced from PubChem predictions for CID 720058.[1]

Potential Applications and Future Research

While specific biological activities for N-[(4-methoxyphenyl)methyl]-4-methylbenzamide have not been reported, the benzamide scaffold is a privileged structure in drug discovery. Related molecules have shown a wide range of activities, including acting as enzyme inhibitors and receptor modulators.[5][6] Therefore, this compound represents a valuable target for biological screening programs.

Future Research Directions:

  • Biological Screening: The compound could be screened against various biological targets, such as kinases, phosphodiesterases, or G-protein coupled receptors, to identify potential therapeutic applications.

  • Structural Modification: The two aromatic rings and the central amide linker provide multiple points for chemical modification to create a library of analogues for structure-activity relationship (SAR) studies.

  • Crystal Engineering: Single-crystal X-ray diffraction studies could elucidate the solid-state conformation and intermolecular interactions, which is valuable for understanding its material properties and for rational drug design.

References

  • PubChem. (n.d.). N-[(4-methoxyphenyl)methyl]-4-methylbenzamide. National Center for Biotechnology Information. Retrieved February 21, 2026, from [Link]

  • PubChemLite. (n.d.). N-[(4-methoxyphenyl)methyl]-4-methylbenzamide (C16H17NO2). Retrieved February 21, 2026, from [Link]

  • Royal Society of Chemistry. (n.d.). Supporting Information for [Paper Title where compound is mentioned]. Retrieved February 21, 2026, from [Link]

  • MDPI. (2024, May 4). Design, Synthesis and Biological Activity of Novel Methoxy- and Hydroxy-Substituted N-Benzimidazole-Derived Carboxamides. Molecules. Retrieved February 21, 2026, from [Link]

  • MDPI. (2025, July 23). Structural Comparison of Three N-(4-Methoxyphenyl)-Nitrobenzenesulfonamide Derivatives. Crystals. Retrieved February 21, 2026, from [Link]

Sources

Exploratory

An In-Depth Technical Guide to the Thermodynamic Stability of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide

This guide provides a comprehensive technical framework for researchers, scientists, and drug development professionals to understand and evaluate the thermodynamic stability of the novel compound, N-[(4-methoxyphenyl)me...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive technical framework for researchers, scientists, and drug development professionals to understand and evaluate the thermodynamic stability of the novel compound, N-[(4-methoxyphenyl)methyl]-4-methylbenzamide. Given the limited direct experimental data on this specific molecule, this document synthesizes information from closely related analogues and established analytical methodologies to present a robust predictive and evaluative protocol.

Introduction: The Critical Role of Thermodynamic Stability in Drug Development

The thermodynamic stability of an active pharmaceutical ingredient (API) is a cornerstone of drug development. It dictates the material's shelf-life, influences its bioavailability, and impacts the formulation and manufacturing processes. A thermodynamically stable crystalline form is less likely to undergo polymorphic transitions, which could alter its physical and chemical properties, potentially affecting the safety and efficacy of the final drug product. This guide will delve into the structural features of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide and outline a comprehensive strategy for its thermodynamic characterization.

Molecular Structure and Predicted Physicochemical Properties

N-[(4-methoxyphenyl)methyl]-4-methylbenzamide (PubChem CID: 720058) is a secondary amide with a molecular formula of C₁₆H₁₇NO₂ and a monoisotopic mass of 255.12593 Da.[1] Its structure features a 4-methylbenzoyl group attached to the nitrogen of a (4-methoxyphenyl)methanamine.

PropertyPredicted ValueSource
Molecular FormulaC₁₆H₁₇NO₂PubChemLite[1]
Monoisotopic Mass255.12593 DaPubChemLite[1]
XlogP2.6PubChemLite[1]

The presence of the amide linkage, aromatic rings, and the ether group suggests the potential for various intermolecular interactions, including hydrogen bonding (N-H···O=C) and π-π stacking. These interactions are crucial in determining the crystal packing and, consequently, the thermodynamic stability of the solid state. The flexibility of the methylene bridge introduces a degree of conformational freedom that could give rise to polymorphism, a phenomenon where a compound exists in multiple crystalline forms with different stabilities.

Synthesis and Characterization

A plausible synthetic route for N-[(4-methoxyphenyl)methyl]-4-methylbenzamide involves the acylation of (4-methoxyphenyl)methanamine with 4-methylbenzoyl chloride. This is a standard method for amide formation.

Proposed Synthesis Protocol
  • Reactant Preparation: In a round-bottom flask, dissolve (4-methoxyphenyl)methanamine (1.0 equivalent) and a non-nucleophilic base such as triethylamine (1.2 equivalents) in an aprotic solvent like dichloromethane.

  • Acylation: Cool the solution to 0 °C in an ice bath. Add a solution of 4-methylbenzoyl chloride (1.1 equivalents) in dichloromethane dropwise to the stirred solution.

  • Reaction: Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring the progress by thin-layer chromatography.

  • Work-up: Upon completion, wash the reaction mixture sequentially with dilute hydrochloric acid, saturated sodium bicarbonate solution, and brine.

  • Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Characterization

The identity and purity of the synthesized N-[(4-methoxyphenyl)methyl]-4-methylbenzamide should be confirmed by standard analytical techniques, including:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure.

  • Infrared (IR) Spectroscopy: To identify the characteristic functional groups, particularly the N-H and C=O stretching vibrations of the amide.

  • Mass Spectrometry (MS): To confirm the molecular weight.

Thermodynamic Stability Assessment

A comprehensive evaluation of the thermodynamic stability of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide involves a combination of thermal analysis techniques and polymorphism screening.

Experimental Workflow for Thermodynamic Stability Analysis

Thermodynamic Stability Workflow cluster_synthesis Synthesis & Characterization cluster_thermal Thermal Analysis cluster_polymorphism Polymorphism & Stability Studies synthesis Synthesis of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide characterization Structural Characterization (NMR, IR, MS) synthesis->characterization dsc Differential Scanning Calorimetry (DSC) characterization->dsc Initial Thermal Profile tga Thermogravimetric Analysis (TGA) characterization->tga Decomposition Profile polymorph_screen Polymorphism Screening dsc->polymorph_screen Identify Thermal Events slurry_conversion Slurry Conversion Experiments polymorph_screen->slurry_conversion Identify Stable Form long_term_stability Long-Term Stability Studies slurry_conversion->long_term_stability Confirm Stability

Caption: Workflow for the comprehensive assessment of the thermodynamic stability of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide.

Differential Scanning Calorimetry (DSC)

DSC is a fundamental technique for identifying melting points, glass transitions, and solid-solid phase transitions.

Protocol:

  • Sample Preparation: Accurately weigh 2-5 mg of the sample into an aluminum DSC pan and hermetically seal it.

  • Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

  • Thermal Program: Heat the sample at a constant rate (e.g., 10 °C/min) from ambient temperature to a temperature above the expected melting point.

  • Data Analysis: Analyze the resulting thermogram for endothermic events (melting, phase transitions) and exothermic events (crystallization, decomposition). The melting point is determined as the onset or peak of the melting endotherm. The enthalpy of fusion can be calculated from the peak area.

Causality Behind Experimental Choices: A heating rate of 10 °C/min is a standard condition that provides a good balance between resolution and sensitivity. Hermetically sealed pans are used to prevent mass loss due to sublimation or evaporation, ensuring accurate enthalpy measurements.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature, providing information about its thermal stability and decomposition profile.

Protocol:

  • Sample Preparation: Place 5-10 mg of the sample into a TGA crucible (e.g., alumina).

  • Instrument Setup: Place the crucible onto the TGA balance.

  • Thermal Program: Heat the sample at a controlled rate (e.g., 10 °C/min) in an inert atmosphere (e.g., nitrogen) to a high temperature (e.g., 600 °C).

  • Data Analysis: The TGA curve will show the temperature at which weight loss begins, indicating the onset of thermal decomposition.

Causality Behind Experimental Choices: An inert atmosphere is used to study the inherent thermal stability of the compound without oxidative effects. A controlled heating rate allows for the determination of the decomposition temperature range.

Polymorphism Screening

A polymorphism screen is essential to identify different crystalline forms of the compound and to determine the most thermodynamically stable form.

Protocol:

  • Solvent Systems: Prepare saturated solutions of the compound in a diverse range of solvents with varying polarities at different temperatures.

  • Crystallization Methods: Employ various crystallization techniques, including slow evaporation, fast evaporation, and crash cooling.

  • Solid-State Characterization: Analyze the resulting solid forms using techniques such as X-ray powder diffraction (XRPD), DSC, and microscopy.

  • Slurry Conversion: To determine the relative stability of different polymorphs at a given temperature, a slurry conversion experiment can be performed. This involves suspending a mixture of two polymorphs in a solvent in which they are sparingly soluble and monitoring the conversion of the less stable form to the more stable form over time using XRPD.

Causality Behind Experimental Choices: The use of a wide range of solvents and crystallization conditions increases the probability of obtaining different polymorphic forms. Slurry conversion experiments are a reliable method for determining the thermodynamically most stable form under specific conditions.

Predicted vs. Analogous Compound Data

CompoundMolecular FormulaMelting Point (°C)NotesSource
N-(4-methoxyphenyl)-4-methylbenzamideC₁₅H₁₅NO₂Not availableIsomer of the target compound.PubChem[2]
4-Methoxy-N-phenylbenzamideC₁₄H₁₃NO₂169 °CLacks the methyl group on the benzoyl ring and the methylene bridge.Stenutz[3]
N-(4-Methoxyphenyl)benzamideC₁₄H₁₃NO₂154 °CLacks both methyl groups and the methylene bridge.Stenutz[4]
N-BenzylbenzamideC₁₄H₁₃NONot availableLacks the methoxy and methyl substituents.Cheméo[5]

The presence of the additional methyl group and the methylene bridge in the target compound compared to these analogs will influence its crystal packing and melting point. Generally, increased molecular weight and opportunities for intermolecular interactions lead to higher melting points. The flexibility of the benzyl group may lead to a less efficient crystal packing compared to more rigid analogs, which could result in a lower melting point.

Conclusion

The thermodynamic stability of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide is a critical parameter for its potential development as a pharmaceutical agent. This guide has provided a comprehensive theoretical and practical framework for its evaluation. By following the proposed synthesis, characterization, and stability assessment protocols, researchers can gain a thorough understanding of the material properties of this novel compound. The application of DSC, TGA, and polymorphism screening, interpreted within the context of data from analogous structures, will provide the necessary insights to advance its development.

References

  • PubChem. N-(4-methoxyphenyl)-4-methylbenzamide. National Center for Biotechnology Information. [Link]

  • PubChemLite. N-[(4-methoxyphenyl)methyl]-4-methylbenzamide. [Link]

  • Stenutz. 4-methoxy-N-phenylbenzamide. [Link]

  • Stenutz. N-(4-methoxyphenyl)benzamide. [Link]

  • Cheméo. N-Benzylbenzamide (CAS 1485-70-7). [Link]

Sources

Foundational

The Versatile Scaffold: A Technical Guide to Benzamide Derivatives with 4-Methoxybenzyl Groups

Introduction: The Benzamide Core and the Significance of the 4-Methoxybenzyl Moiety In the landscape of medicinal chemistry, the benzamide scaffold stands as a "privileged structure," a testament to its remarkable abilit...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Benzamide Core and the Significance of the 4-Methoxybenzyl Moiety

In the landscape of medicinal chemistry, the benzamide scaffold stands as a "privileged structure," a testament to its remarkable ability to interact with a diverse array of biological targets.[1] This versatility is rooted in the amide linkage's capacity to form crucial hydrogen bonds and the phenyl ring's engagement in various non-covalent interactions. When this core is functionalized with a 4-methoxybenzyl group at the amide nitrogen, a unique combination of physicochemical properties emerges, paving the way for a wide spectrum of pharmacological activities.

The 4-methoxybenzyl group, often abbreviated as PMB (para-methoxybenzyl), is more than a simple substituent. Its electron-donating methoxy group influences the electronic environment of the entire molecule, impacting its binding affinity, metabolic stability, and pharmacokinetic profile. In organic synthesis, the PMB group is a well-established protecting group for amines and alcohols, highlighting its stability under various conditions and its susceptibility to specific cleavage methods, a feature that medicinal chemists can exploit in pro-drug strategies.[2]

This technical guide provides a comprehensive review of the synthesis, biological evaluation, and structure-activity relationships of benzamide derivatives featuring the 4-methoxybenzyl group. We will delve into their applications as antimicrobial and anticancer agents, supported by quantitative data, detailed experimental protocols, and mechanistic insights to equip researchers, scientists, and drug development professionals with a thorough understanding of this promising class of compounds.

Synthetic Strategies for N-(4-Methoxybenzyl)benzamides

The synthesis of N-(4-methoxybenzyl)benzamides predominantly relies on the formation of an amide bond between a benzoic acid derivative and 4-methoxybenzylamine. The choice of synthetic route is often dictated by the availability of starting materials, the presence of other functional groups, and the desired scale of the reaction.

A generalized workflow for the synthesis of these derivatives is depicted below:

G cluster_0 Reactant Preparation cluster_1 Amide Coupling cluster_2 Reaction cluster_3 Work-up and Purification Benzoic Acid Derivative Benzoic Acid Derivative Coupling Reagents (e.g., DCC, HATU) Coupling Reagents (e.g., DCC, HATU) Benzoic Acid Derivative->Coupling Reagents (e.g., DCC, HATU) Activation 4-Methoxybenzylamine 4-Methoxybenzylamine Stirring at RT or Elevated Temperature Stirring at RT or Elevated Temperature 4-Methoxybenzylamine->Stirring at RT or Elevated Temperature Coupling Reagents (e.g., DCC, HATU)->Stirring at RT or Elevated Temperature Base (e.g., DMAP, DIEA) Base (e.g., DMAP, DIEA) Base (e.g., DMAP, DIEA)->Stirring at RT or Elevated Temperature Solvent (e.g., DMF, DCM) Solvent (e.g., DMF, DCM) Solvent (e.g., DMF, DCM)->Stirring at RT or Elevated Temperature Aqueous Work-up Aqueous Work-up Stirring at RT or Elevated Temperature->Aqueous Work-up Extraction Extraction Aqueous Work-up->Extraction Chromatography/Recrystallization Chromatography/Recrystallization Extraction->Chromatography/Recrystallization Product Product Chromatography/Recrystallization->Product G Benzamide Derivative Benzamide Derivative FtsZ Monomers FtsZ Monomers Benzamide Derivative->FtsZ Monomers Inhibition of Polymerization Z-Ring Formation Z-Ring Formation Benzamide Derivative->Z-Ring Formation Disruption FtsZ Monomers->Z-Ring Formation Polymerization Cell Division Cell Division Z-Ring Formation->Cell Division Leads to Cell Filamentation Cell Filamentation Z-Ring Formation->Cell Filamentation Inhibition leads to Bacterial Cell Death Bacterial Cell Death Cell Filamentation->Bacterial Cell Death

Caption: Proposed mechanism of FtsZ inhibition by antimicrobial benzamide derivatives.

Quantitative Antimicrobial Data

The following table summarizes the Minimum Inhibitory Concentration (MIC) values of representative N-(4-methoxybenzyl)benzamide derivatives against various microbial strains.

CompoundMicrobial StrainMIC (µg/mL)Reference
N-(4-methoxybenzyl)undec-10-enamideEscherichia coli12.5[3]
Staphylococcus aureus25[3]
Candida albicans25[3]
(9Z,12R)-12-Hydroxy-N-(4-methoxybenzyl)octadec-9-enamideEscherichia coli6.25[3]
Staphylococcus aureus12.5[3]
Candida albicans12.5[3]
N-(4-methoxybenzyl)oleamideEscherichia coli25[3]
Staphylococcus aureus50[3]
Candida albicans50[3]
Anticancer Activity

The benzamide scaffold is a key component in several approved anticancer drugs, and derivatives containing the 4-methoxybenzyl group are an active area of research. [4]These compounds can exert their anticancer effects through various mechanisms, including the inhibition of enzymes crucial for cancer cell survival and proliferation, such as histone deacetylases (HDACs) and poly(ADP-ribose) polymerase (PARP). [1][5] For instance, some benzamide derivatives act as HDAC inhibitors, leading to the hyperacetylation of histones. This alters chromatin structure and reactivates the expression of tumor suppressor genes, ultimately inducing cell cycle arrest and apoptosis. [5]

G Benzamide Derivative Benzamide Derivative HDAC HDAC Benzamide Derivative->HDAC Inhibition Histones Histones HDAC->Histones Deacetylation (Gene Silencing) Tumor Suppressor Genes Tumor Suppressor Genes Histones->Tumor Suppressor Genes Acetylation (Gene Expression) Cell Cycle Arrest Cell Cycle Arrest Tumor Suppressor Genes->Cell Cycle Arrest Apoptosis Apoptosis Cell Cycle Arrest->Apoptosis

Caption: Simplified signaling pathway of HDAC inhibition by anticancer benzamide derivatives.

Quantitative Anticancer Data

The following table presents the half-maximal inhibitory concentration (IC₅₀) values for selected N-(4-methoxybenzyl)benzamide derivatives against various human cancer cell lines.

CompoundCancer Cell LineIC₅₀ (µM)Reference
2-(4,5-Dicyano-1H-imidazol-2-yl)-N-(4-methoxyphenyl)benzamideA549 (Lung)>100[6]
HeLa (Cervical)>100[6]
MCF-7 (Breast)>100[6]
N-(4-methoxybenzyl)-4-(3-phenylpropanamido)benzamide derivative 5jHCT116 (Colon)0.3[7]
A549 (Lung)Not specified[7]
N-(4-methoxybenzyl)-4-(3-phenylpropanamido)benzamide derivative 5tHCT116 (Colon)0.4[7]
A549 (Lung)Not specified[7]

Structure-Activity Relationships (SAR)

The biological activity of N-(4-methoxybenzyl)benzamide derivatives is highly dependent on the nature and position of substituents on both the benzoyl and benzyl rings.

Caption: Key structure-activity relationships for N-(4-methoxybenzyl)benzamide derivatives.

Key SAR insights include:

  • Substitutions on the Benzoyl Ring: The electronic nature and position of substituents on the benzoyl ring significantly impact activity. Electron-withdrawing groups can sometimes enhance potency.

  • The 4-Methoxy Group: The presence of the methoxy group at the para position of the benzyl ring is often critical for potent biological activity. It is thought to participate in key binding interactions with the target enzyme or receptor.

  • The Amide Linker: While generally less sensitive to modification, the amide linker is crucial for maintaining the overall conformation of the molecule and for forming hydrogen bonds with the biological target.

Experimental Protocols

To ensure the reliability and reproducibility of biological data, standardized experimental protocols are essential. The following are detailed, step-by-step methodologies for assessing the antimicrobial and anticancer activities of N-(4-methoxybenzyl)benzamide derivatives.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is a standard method for determining the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.

Materials:

  • Test compound (dissolved in a suitable solvent, e.g., DMSO)

  • Bacterial or fungal culture in logarithmic growth phase

  • Sterile 96-well microtiter plates

  • Appropriate sterile broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

  • Positive control antibiotic (e.g., ciprofloxacin for bacteria, fluconazole for fungi)

  • Negative control (broth with solvent)

  • Spectrophotometer or plate reader

Procedure:

  • Preparation of Inoculum: Adjust the turbidity of the microbial culture to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria. Dilute this suspension in the broth medium to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the wells.

  • Serial Dilution of Test Compound: In the 96-well plate, perform a two-fold serial dilution of the test compound in the broth medium to obtain a range of concentrations.

  • Inoculation: Add the prepared microbial inoculum to each well containing the test compound, positive control, and negative control.

  • Incubation: Incubate the plates at the optimal temperature for the microorganism (e.g., 37°C for most bacteria) for 18-24 hours.

  • Determination of MIC: The MIC is the lowest concentration of the test compound at which there is no visible growth (turbidity) as determined by visual inspection or by measuring the optical density at 600 nm.

Protocol 2: Assessment of Anticancer Activity by MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

  • Human cancer cell line of interest

  • Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

  • Test compound (dissolved in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

  • Sterile 96-well cell culture plates

  • Positive control anticancer drug (e.g., doxorubicin)

  • Vehicle control (medium with DMSO)

Procedure:

  • Cell Seeding: Seed the cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

  • Compound Treatment: Treat the cells with various concentrations of the test compound, positive control, and vehicle control. Incubate for 48-72 hours.

  • MTT Addition: Add 10-20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C. During this time, viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization: Remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. The IC₅₀ value, the concentration of the compound that inhibits cell growth by 50%, can be determined by plotting the percentage of viability against the compound concentration and fitting the data to a dose-response curve.

Conclusion and Future Perspectives

Benzamide derivatives incorporating a 4-methoxybenzyl group represent a versatile and promising scaffold in drug discovery. Their synthetic accessibility and the diverse range of biological activities they exhibit, particularly in the antimicrobial and anticancer arenas, make them attractive candidates for further development. The 4-methoxybenzyl moiety is often a key determinant of their pharmacological profile, influencing target binding and pharmacokinetic properties.

Future research in this area should focus on several key aspects:

  • Mechanism of Action Studies: A deeper understanding of the molecular targets and signaling pathways modulated by these compounds will facilitate the design of more potent and selective agents.

  • Optimization of Pharmacokinetic Properties: Efforts to improve the aqueous solubility, metabolic stability, and oral bioavailability of these derivatives will be crucial for their translation into clinical candidates.

  • Exploration of New Therapeutic Areas: The inherent versatility of the N-(4-methoxybenzyl)benzamide scaffold suggests that its therapeutic potential may extend beyond infectious diseases and oncology.

By leveraging the foundational knowledge outlined in this guide, researchers can continue to explore and exploit the rich medicinal chemistry of N-(4-methoxybenzyl)benzamide derivatives to address unmet medical needs.

References

  • The Benzamide Scaffold: A Cornerstone in Modern Drug Discovery. BenchChem. [URL: https://www.benchchem.com/application-notes/the-benzamide-scaffold-a-cornerstone-in-modern-drug-discovery]
  • Nengroo, Z. R., et al. (2021). Design and synthesis of fatty acid derived 4-methoxybenzylamides as antimicrobial agents. Heliyon, 7(4), e06842. [URL: https://www.cell.com/heliyon/fulltext/S2405-8440(21)00877-5]
  • Gant, T. G., et al. (2015). Synthesis and structure-activity relationships of a series of 4-methoxy-3-(piperidin-4-yl)oxy benzamides as novel inhibitors of the presynaptic choline transporter. Bioorganic & Medicinal Chemistry Letters, 25(7), 1535-1539. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4385452/]
  • Application Notes and Protocols for 2-Amino-N-Arylbenzamides in Cancer Research. BenchChem. [URL: https://www.benchchem.com/application-notes/application-notes-and-protocols-for-2-amino-n-arylbenzamides-in-cancer-research]
  • N-(4-Methoxyphenyl)benzamide | 7472-54-0. BenchChem. [URL: https://www.benchchem.com/product/B697321]
  • Asif, M. (2016). Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry. Modern Chemistry & Applications, 4(4), 1-10. [URL: https://www.walshmedicalmedia.com/open-access/pharmacological-potential-of-benzamide-analogues-and-their-uses-in-medicinal-chemistry-2329-6798-1000194.pdf]
  • Kalinichenko, E., et al. (2021). Synthesis, In Vitro and In Silico Anticancer Activity of New 4-Methylbenzamide Derivatives Containing 2,6-Substituted Purines as Potential Protein Kinases Inhibitors. Pharmaceuticals, 14(12), 1221. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8706059/]
  • Mechanistic Insights into the Antimicrobial Effect of Benzodioxane-Benzamides Against Escherichia coli. MDPI. [URL: https://www.mdpi.com/2079-6382/12/2/220]
  • N-(5-chloro-2-methoxyphenyl)-4-methoxybenzamide | 196938-31-5. BenchChem. [URL: https://www.benchchem.com/product/B1179534]
  • Zhang, L., et al. (2020). Synthesis and Bioactivity of N-(4-Chlorophenyl)-4-Methoxy-3-(Methylamino) Benzamide as a Potential Anti-HBV Agent. Drug Design, Development and Therapy, 14, 3723–3729. [URL: https://www.researchgate.net/publication/344280547_Synthesis_and_Bioactivity_of_N-4-Chlorophenyl-4-Methoxy-3-Methylamino_Benzamide_as_a_Potential_Anti-HBV_Agent]
  • Synthesis and In-Vitro Antimicrobial Activity of N- Benzamide Derivatives. Preprints.org. [URL: https://www.preprints.org/manuscript/202309.1648/v1]
  • Malik, S., et al. (2022). New Imidazole-Based N-Phenylbenzamide Derivatives as Potential Anticancer Agents: Key Computational Insights. Frontiers in Chemistry, 10, 878303. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9039019/]
  • Guardia, A., et al. (2016). N-Benzyl-4-((heteroaryl)methyl)benzamides: A New Class of Direct NADH-Dependent 2-trans Enoyl-Acyl Carrier Protein Reductase (InhA) Inhibitors with Antitubercular Activity. ChemMedChem, 11(7), 687-701. [URL: https://pubmed.ncbi.nlm.nih.gov/26934341/]
  • Singh, S. K., et al. (2023). Methoxy-naphthyl-Linked N-Benzyl Pyridinium Styryls as Dual Cholinesterase Inhibitors: Design, Synthesis, Biological Evaluation, and Structure–Activity Relationship. ACS Omega, 8(20), 17897–17915. [URL: https://pubs.acs.org/doi/10.1021/acsomega.3c01342]
  • Ananthikumar, S., et al. (2024). Synthesis, Structural Characterization, and Biological Evaluation of (E)-N-(4- Bromobenzylidene)-3-Methoxybenzohydrazide Monohydrate. Journal of the Turkish Chemical Society, Section A: Chemistry, 11(1), 11-26. [URL: https://fupress.com/catalogs/index.php/jtca/article/view/1744]
  • Comparison of anticancer activity (IC50 values) between standard and synthesized compounds. ResearchGate. [URL: https://www.researchgate.net/figure/Comparison-of-anticancer-activity-IC50-values-between-standard-and-synthesized_tbl2_349488390]
  • Sukmayadi, A., et al. (2023). Synthesis, In Silico Study, Antibacterial and Antifungal Activities of N-phenylbenzamides. International Journal of Molecular Sciences, 24(3), 2745. [URL: https://www.mdpi.com/1422-0067/24/3/2745]
  • Application Notes: The Role of 4-Methoxybenzoic Acid Derivatives in Protecting Group Chemistry. BenchChem. [URL: https://www.benchchem.
  • Synthesis and In-Vitro Antimicrobial Activity of NBenzamide Derivatives. ResearchGate. [URL: https://www.researchgate.
  • Wang, H., et al. (2009). Design, synthesis and preliminary biological evaluation of N-hydroxy-4-(3-phenylpropanamido)benzamide (HPPB) derivatives as novel histone deacetylase inhibitors. Bioorganic & Medicinal Chemistry, 17(22), 7731-7738. [URL: https://pubmed.ncbi.nlm.nih.gov/19818612/]
  • Synthesis and structure–activity relationships of USP48 deubiquitinylase inhibitors. ResearchGate. [URL: https://www.researchgate.net/publication/370248813_Synthesis_and_structure-activity_relationships_of_USP48_deubiquitinylase_inhibitors]
  • Lloyd, J., et al. (2001). Design and synthesis of 4-substituted benzamides as potent, selective, and orally bioavailable I(Ks) blockers. Journal of Medicinal Chemistry, 44(23), 3764-3767. [URL: https://pubmed.ncbi.nlm.nih.gov/11689063/]
  • Chen, T., et al. (2018). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. Medicinal Chemistry, 8(10), 273-280. [URL: https://www.researchgate.

Sources

Exploratory

Melting point and physical characteristics of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide

An In-Depth Technical Guide to the Physicochemical Characterization of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide Executive Summary N-[(4-methoxyphenyl)methyl]-4-methylbenzamide is a member of the benzamide class of o...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide to the Physicochemical Characterization of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide

Executive Summary

N-[(4-methoxyphenyl)methyl]-4-methylbenzamide is a member of the benzamide class of organic compounds, a scaffold of significant interest in medicinal chemistry and materials science. Accurate determination of its fundamental physical properties, such as the melting point, is a critical first step in any research and development pipeline. The melting point serves not only as a primary indicator of purity but also provides insights into the crystalline lattice energy and intermolecular forces governing the solid state. This guide provides a comprehensive overview of the key molecular identifiers, predicted physicochemical properties, and detailed, field-proven methodologies for the synthesis, purification, and precise determination of the melting point for N-[(4-methoxyphenyl)methyl]-4-methylbenzamide. The protocols are designed to be self-validating, ensuring the generation of reliable and reproducible data for researchers, scientists, and drug development professionals.

Molecular Identity and Computed Physicochemical Properties

A precise understanding of a compound's identity and its theoretical properties is foundational to any experimental work. These data inform experimental design, from selecting appropriate solvents to predicting behavior in biological or material systems.

Table 1: Core Identifiers and Computed Properties of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide

PropertyValueSource
IUPAC Name N-[(4-methoxyphenyl)methyl]-4-methylbenzamide[1]
CAS Number 288154-96-1[2]
Molecular Formula C₁₆H₁₇NO₂[1]
Molecular Weight 255.31 g/mol
Monoisotopic Mass 255.12593 Da[1]
Predicted XLogP 2.6[1]
InChIKey CIAHIBOMLHLCNR-UHFFFAOYSA-N[1]

The predicted XLogP value of 2.6 suggests that N-[(4-methoxyphenyl)methyl]-4-methylbenzamide is a lipophilic molecule with relatively low predicted aqueous solubility.[1] This is a crucial consideration for applications in drug development, as solubility significantly impacts bioavailability. Structurally similar compounds, such as N-benzylbenzamide, are known to be insoluble in water, which supports this prediction.[3] Therefore, experimental protocols, particularly those involving aqueous media, must be designed to accommodate this hydrophobicity.

Synthesis and Purification: A Validated Approach

Obtaining a pure sample is a non-negotiable prerequisite for accurate melting point determination. The presence of impurities, such as starting materials, by-products, or residual solvent, will depress and broaden the melting range. The following protocol describes a robust method for the synthesis of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide via nucleophilic acyl substitution, followed by a purification step critical for achieving high analytical purity. This method is adapted from established procedures for analogous benzamide compounds.[4][5]

Proposed Synthetic Pathway

The synthesis involves the reaction of 4-methylbenzoyl chloride with (4-methoxyphenyl)methanamine in the presence of a base to neutralize the HCl by-product.

G cluster_reactants Starting Materials cluster_process Reaction cluster_workup Workup & Purification A 4-Methylbenzoyl Chloride C Dichloromethane (Solvent) Triethylamine (Base) Stir at 0°C to Room Temp A->C + B (4-methoxyphenyl)methanamine B->C + D Aqueous HCl Wash C->D 1. Quench E Aqueous NaHCO₃ Wash D->E 2. Neutralize Acid F Brine Wash & Drying (Na₂SO₄) E->F 3. Neutralize Base G Solvent Evaporation F->G 4. Isolate Crude H Recrystallization (e.g., Ethanol/Water) G->H 5. Purify I Pure N-[(4-methoxyphenyl)methyl] -4-methylbenzamide H->I Final Product G A Sample Preparation (Dry, Finely Powdered) B Capillary Tube Loading (Pack 2-3 mm of sample) A->B D Place Sample in Apparatus B->D C Instrument Calibration (Use certified standards, e.g., benzoin, caffeine) C->D E Rapid Heating (To ~15-20°C below expected M.P.) D->E F Slow Heating (1-2°C per minute) E->F G Observation & Recording (Record T₁: First drop of liquid Record T₂: All solid has melted) F->G H Report Melting Range (T₁ - T₂) G->H

Sources

Protocols & Analytical Methods

Method

Application Note: Preparation and Management of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide Stock Solutions for Bioassays

Abstract & Scope This guide details the standardized protocol for preparing, storing, and diluting N-[(4-methoxyphenyl)methyl]-4-methylbenzamide (also known as N-(4-methoxybenzyl)-4-methylbenzamide) for use in enzymatic...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Scope

This guide details the standardized protocol for preparing, storing, and diluting N-[(4-methoxyphenyl)methyl]-4-methylbenzamide (also known as N-(4-methoxybenzyl)-4-methylbenzamide) for use in enzymatic and cell-based bioassays.

As a lipophilic benzamide derivative, this compound presents specific challenges regarding aqueous solubility and "crash-out" precipitation during serial dilution. Inaccurate stock preparation is a primary source of false negatives in high-throughput screening (HTS). This protocol utilizes an Intermediate Dilution Strategy to maintain compound solubility and ensure assay reproducibility.

Physicochemical Profile & Solubility Logic

Before handling the compound, researchers must understand its physical limitations. The benzamide core combined with p-tolyl and p-methoxybenzyl groups creates a highly lipophilic molecule with poor water solubility.

Table 1: Chemical Properties & Solubility Data

PropertyValueNotes
IUPAC Name N-[(4-methoxyphenyl)methyl]-4-methylbenzamide
Formula C₁₆H₁₇NO₂
Molecular Weight 255.31 g/mol Used for Molarity calculations
LogP (Predicted) ~2.6 - 3.2Lipophilic; prone to binding plastic
Primary Solvent DMSO (Anhydrous) Solubility >30 mg/mL typically achievable
Secondary Solvent EthanolVolatile; less stable for long-term storage
Aqueous Solubility < 10 µg/mL (Est.)[1][2]High risk of precipitation in PBS/Media
The "DMSO Hygroscopicity" Factor

Dimethyl sulfoxide (DMSO) is the required solvent, but it is hygroscopic (absorbs water from air).[3][4]

  • Risk: If DMSO absorbs >10% water, the solubility of lipophilic benzamides decreases drastically, causing invisible micro-precipitation [1].

  • Solution: Use anhydrous DMSO (≥99.9%) and store stocks in single-use aliquots to prevent repeated air exposure.

Protocol A: Preparation of 10 mM Master Stock

Objective: Create a stable, high-concentration "Master Stock" from solid powder. Safety: DMSO penetrates skin and can carry toxic compounds into the bloodstream. Wear nitrile gloves and safety glasses.

Workflow Diagram: Solid to Stock

MasterStockPrep Solid Solid Powder (Store at RT/4°C) Weigh Weigh ~5-10 mg (Record Exact Mass) Solid->Weigh Calc Calculate DMSO Vol V = Mass / (MW * 10mM) Weigh->Calc Dissolve Add Anhydrous DMSO Vortex & Sonicate Calc->Dissolve QC Visual QC (Clear Solution?) Dissolve->QC Storage Aliquot & Freeze (-20°C or -80°C) QC->Storage

Figure 1: Critical path for generating a validated Master Stock solution.

Step-by-Step Methodology
  • Equilibration: Allow the vial of solid N-[(4-methoxyphenyl)methyl]-4-methylbenzamide to reach room temperature before opening.

    • Reasoning: Opening a cold vial causes condensation, introducing water to the powder [2].

  • Weighing: Weigh approximately 5–10 mg of powder into a sterile glass or polypropylene vial. Record the exact mass (e.g., 6.42 mg).

    • Note: Do not attempt to weigh exactly a specific amount (e.g., 2.55 mg) to fit a volume. Weigh the powder first, then adjust the solvent volume.

  • Calculation: Calculate the volume of DMSO required to achieve exactly 10 mM .

    
    
    
    • Example: For 6.42 mg:

      
      
      
  • Dissolution: Add the calculated volume of anhydrous DMSO.

    • Vortex vigorously for 30 seconds.

    • Sonicate in a water bath for 5–10 minutes if any particles remain. The solution must be crystal clear.

  • Aliquot & Store: Dispense into small aliquots (e.g., 50 µL or 100 µL) in amber tubes. Store at -20°C (1 month) or -80°C (>6 months).

Protocol B: Serial Dilution for Bioassays (The Intermediate Method)

Crucial Warning: Do not dilute the 10 mM DMSO stock directly into the assay buffer (e.g., 1:1000 dilution). The sudden polarity shift will cause the lipophilic benzamide to "crash out" (precipitate), leading to erratic data [3].

The Solution: Use an Intermediate Dilution Plate (typically 100X or 50X concentration) prepared in 100% DMSO, then transfer a small volume to the assay.

Workflow Diagram: The "No-Crash" Dilution Scheme

DilutionStrategy cluster_0 Step 1: Intermediate Plate (100% DMSO) cluster_1 Step 2: Assay Plate (Aqueous Buffer) Master 10 mM Master Stock (100% DMSO) Inter1 Well 1: 10 mM Master->Inter1 Dispense Inter2 Well 2: 3.33 mM Inter1->Inter2 1:3 Serial Dilution (in DMSO) Assay1 100 µM (1% DMSO) Inter1->Assay1 1:100 Transfer (e.g., 1µL to 99µL) Inter3 Well 3: 1.11 mM Inter2->Inter3 1:3 Serial Dilution (in DMSO) Assay2 33.3 µM (1% DMSO) Inter2->Assay2 1:100 Transfer Assay3 11.1 µM (1% DMSO) Inter3->Assay3 1:100 Transfer

Figure 2: Intermediate dilution strategy prevents precipitation by maintaining 100% DMSO solubility until the final moment of high-dilution transfer.

Step-by-Step Methodology
  • Prepare Intermediate Plate (DMSO Only):

    • Perform all serial dilutions (e.g., 3-fold or 10-fold) using 100% DMSO in a polypropylene plate.

    • Example: Dilute 10 mM stock to 3.3 mM, 1.1 mM, etc., using DMSO as the diluent.

  • Prepare Assay Plate (Buffer):

    • Fill the assay plate with your biological buffer (e.g., PBS, Media) or enzyme mix.

  • The Transfer (1:100 or 1:200):

    • Transfer a small volume (e.g., 1 µL) from the Intermediate Plate (DMSO) to the Assay Plate (99 µL Buffer).

    • Mix immediately upon addition.

    • Result: Final compound concentration is 100 µM (from 10 mM), and final DMSO concentration is 1%.

  • Validation:

    • Inspect the highest concentration well (100 µM) under a microscope or use a nephelometer. If cloudiness is observed, the compound has exceeded its solubility limit.

    • Correction: If 100 µM precipitates, lower the testing range to start at 30 µM.

Troubleshooting & Quality Control

ObservationProbable CauseCorrective Action
Cloudiness in Master Stock DMSO hydration (water absorption).[3]Discard stock. Use fresh anhydrous DMSO. Sonicate longer.
Precipitation in Assay Well "Solvent Shock" or concentration too high.Use the Intermediate Dilution method (Protocol B). Reduce max concentration.
Cell Toxicity in Controls DMSO % too high (>0.5%).Ensure the dilution factor is at least 1:200 (0.5% DMSO) or 1:1000 (0.1% DMSO).
Inconsistent IC50 values Compound adhering to plastic tips.Use low-binding pipette tips and plates. Mix thoroughly after transfer.

References

  • Ziath. (n.d.). The Effects of Water on DMSO and Effective Hydration Measurement. Retrieved from [Link]

  • PubChem. (2025).[5][6] N-(4-methoxyphenyl)-4-methylbenzamide Compound Summary. National Library of Medicine. Retrieved from [Link]

Sources

Application

In vitro screening protocols involving N-[(4-methoxyphenyl)methyl]-4-methylbenzamide

Introduction & Chemical Context N-[(4-methoxyphenyl)methyl]-4-methylbenzamide represents a classic N-benzylbenzamide scaffold. In medicinal chemistry, this chemotype is heavily validated as a pharmacophore for antagonist...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction & Chemical Context

N-[(4-methoxyphenyl)methyl]-4-methylbenzamide represents a classic N-benzylbenzamide scaffold. In medicinal chemistry, this chemotype is heavily validated as a pharmacophore for antagonists of the TRPM8 ion channel (the primary cold and menthol sensor in humans).

Structural analogs of this compound, such as AMTB and other benzamide derivatives, have demonstrated efficacy in blocking cold-induced pain and neuropathic hypersensitivity. Consequently, the primary screening workflow for this molecule focuses on quantifying its ability to inhibit Calcium (


) influx in TRPM8-expressing cells.[1]
Physicochemical Profile (Critical for Assay Design)
  • Lipophilicity (cLogP): ~3.0 – 3.[2]5. This compound is lipophilic.

  • Solubility: Poor aqueous solubility (<100 µM in PBS). High solubility in DMSO.

  • Stability: The central amide bond is susceptible to hydrolytic cleavage by amidases or CYP450-mediated metabolism in liver microsomes.

Experimental Workflow Overview

The following workflow is designed to validate the compound's biological activity while eliminating false positives caused by precipitation or non-specific fluorescence quenching.

ScreeningWorkflow Compound Compound Stock (10 mM DMSO) Dilution Intermediate Dilution (3x Conc in Buffer) Compound->Dilution Serial Dilution Primary Primary Screen (Ca2+ Flux / FLIPR) Dilution->Primary 30 min Pre-incubation HitCall Hit Validation (IC50 Determination) Primary->HitCall >50% Inhibition ADME Secondary Screen (Microsomal Stability) HitCall->ADME Potency Confirmed

Figure 1: High-throughput screening cascade for lipophilic benzamide derivatives.

Protocol A: Compound Solubilization & Management

Objective: To prevent compound precipitation ("crashing out") upon addition to aqueous assay buffer, which causes light scattering and false inhibition signals.

  • Stock Preparation: Dissolve solid N-[(4-methoxyphenyl)methyl]-4-methylbenzamide in 100% anhydrous DMSO to a concentration of 10 mM . Sonicate for 5 minutes to ensure complete dissolution.

  • Storage: Aliquot into amber glass vials (to prevent adsorption to plastic) and store at -20°C. Avoid freeze-thaw cycles >3 times.

  • Assay Plate Preparation (The "Intermediate" Step):

    • Do not add 100% DMSO stock directly to cells.

    • Prepare a 3X Assay Concentration plate in HBSS buffer (containing 0.1% BSA to stabilize the lipophilic compound).

    • Ensure the final DMSO concentration on cells never exceeds 0.5% (v/v) , as TRP channels are sensitive to high DMSO levels.

Protocol B: TRPM8 Calcium Flux Assay (Primary Screen)

Mechanism: TRPM8 activation by Menthol triggers massive


 influx. This protocol measures the compound's ability to block this influx using a fluorescent calcium indicator (Fluo-4 or Fura-2).
Reagents & Materials[3][4][5][6][7][8][9][10]
  • Cell Line: HEK293 stably expressing rat or human TRPM8 (HEK-TRPM8).

  • Agonist: L-Menthol (Stock: 1 M in Ethanol). Working Conc:

    
     (typically 100 µM).
    
  • Dye: Fluo-4 AM (Life Technologies) or Calcium 6 (Molecular Devices).

  • Assay Buffer: HBSS + 20 mM HEPES, pH 7.4. Crucial: Add 2.5 mM Probenecid to prevent dye leakage.

Step-by-Step Methodology
  • Cell Plating:

    • Plate HEK-TRPM8 cells at 20,000 cells/well in a 384-well black-wall/clear-bottom poly-D-lysine coated plate.

    • Incubate overnight at 37°C/5%

      
      .
      
  • Dye Loading:

    • Remove culture medium.

    • Add 20 µL/well of Fluo-4 AM loading solution (4 µM dye + 0.04% Pluronic F-127).

    • Incubate for 60 minutes at Room Temperature (RT) in the dark. Note: TRPM8 is heat-sensitive; avoid 37°C incubation during dye loading to prevent receptor desensitization.

  • Compound Addition (Antagonist Mode):

    • Add 10 µL of the 3X Compound Solution (from Protocol A) to the cells.

    • Incubate for 30 minutes at RT to allow the benzamide to equilibrate with the receptor.

    • Controls:

      • Min Signal (0% Activity): Buffer + Vehicle (DMSO).

      • Max Signal (100% Activity): Menthol + Vehicle.

      • Positive Inhibition Control: 10 µM AMTB or BCTC .

  • Kinetic Reading (FLIPR/Plate Reader):

    • Transfer plate to the reader (e.g., Hamamatsu FDSS or FLIPR Tetra).

    • Baseline: Record fluorescence (Ex 480nm / Em 525nm) for 10 seconds.

    • Stimulation: Inject Menthol (at

      
       concentration) automatically.
      
    • Read: Measure fluorescence every 1 second for 180 seconds.

Data Analysis

Calculate the Percent Inhibition using the Area Under the Curve (AUC) or Max-Min RFU:



Protocol C: Metabolic Stability (Microsomal)

Rationale: Benzamides are prone to hydrolysis. This assay predicts in vivo clearance.

  • Incubation System:

    • Substrate: 1 µM N-[(4-methoxyphenyl)methyl]-4-methylbenzamide.

    • Enzyme: Pooled Human/Rat Liver Microsomes (0.5 mg/mL protein).

    • Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6P dehydrogenase).

  • Procedure:

    • Pre-incubate compound and microsomes for 5 min at 37°C.

    • Initiate reaction by adding NADPH.

    • Sample at

      
       minutes.
      
    • Quench: Add 3 volumes of ice-cold Acetonitrile (containing internal standard like Warfarin).

  • Analysis:

    • Centrifuge (4000 rpm, 20 min) to pellet protein.

    • Analyze supernatant via LC-MS/MS (MRM mode). Monitoring the parent mass (

      
      ) decay over time.
      

Mechanistic Visualization

The following diagram illustrates the signaling pathway being interrogated by the Calcium Flux assay.

TRPM8_Pathway Agonist Menthol / Cold TRPM8 TRPM8 Channel (Closed -> Open) Agonist->TRPM8 Activates Antagonist Benzamide Compound (Inhibitor) Antagonist->TRPM8 Blocks CaInflux Ca2+ Influx (Extracellular -> Cytosol) TRPM8->CaInflux Permeation Dye Fluo-4 AM (Ca2+ Bound) CaInflux->Dye Binding Signal Fluorescence Increase (RFU Readout) Dye->Signal Emission

Figure 2: Mechanism of Action for the TRPM8 Calcium Flux Assay.

Troubleshooting & Quality Control

IssueProbable CauseCorrective Action
Low Signal Window Poor dye loading or receptor desensitization.Load dye at Room Temperature (not 37°C). Ensure Probenecid is fresh.
High Variation (CV > 10%) Compound precipitation.Reduce DMSO <0.5%. Use 0.1% BSA in assay buffer to solubilize the benzamide.
Signal Drift Temperature fluctuations.TRPM8 is a thermometer. Strictly control plate temperature at 22-24°C.
Z' Factor < 0.5 Pipetting error or cell detachment.Use poly-D-lysine coated plates. Calibrate liquid handler.

References

  • PubChem. (2025).[3] N-(4-methoxyphenyl)-4-methylbenzamide | C15H15NO2.[3] National Library of Medicine. [Link]

  • González-Muñiz, R., et al. (2016).[4] Recent Progress in TRPM8 Modulation: An Update. International Journal of Molecular Sciences. (Discusses benzamide scaffolds as TRPM8 antagonists). [Link]

  • Lashinger, E.S.R., et al. (2008). AMTB, a TRPM8 antagonist, reduces cold allodynia in a rat model of neuropathic pain. (Establishes the N-benzylbenzamide pharmacophore). [Link]

  • Environmental Protection Agency (EPA). (2025). Benzamide, N-[2-(4-methoxyphenyl)ethyl]-4-methyl- Properties. CompTox Chemicals Dashboard.[2] [Link][2]

Sources

Technical Notes & Optimization

Troubleshooting

Overcoming solubility issues of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide in DMSO

Executive Summary You are likely accessing this guide because you are experiencing precipitation, cloudiness, or inconsistent assay data with N-[(4-methoxyphenyl)methyl]-4-methylbenzamide . As a lipophilic benzamide, thi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

You are likely accessing this guide because you are experiencing precipitation, cloudiness, or inconsistent assay data with N-[(4-methoxyphenyl)methyl]-4-methylbenzamide .

As a lipophilic benzamide, this compound exhibits high crystallinity due to strong intermolecular hydrogen bonding (amide-amide interactions) and


-

stacking of its aromatic rings. While theoretically soluble in DMSO up to 50–100 mM , practical solubility is frequently compromised by hygroscopic solvent contamination and thermodynamic precipitation upon aqueous dilution.

This guide provides a validated troubleshooting framework to overcome these specific physicochemical barriers.

Module 1: Diagnostic Workflow

Before altering your protocol, identify the specific failure mode using this decision matrix.

Solubility_Troubleshooting Start Issue: Compound Issue Dissolve_Fail Won't dissolve in 100% DMSO Start->Dissolve_Fail Precip_Fail Precipitates upon dilution (Media/Buffer) Start->Precip_Fail Cloudy_Freeze Cloudy after Freeze-Thaw Start->Cloudy_Freeze Action_Heat Apply 'Hot-Start' (40°C + Sonication) Dissolve_Fail->Action_Heat Kinetic Trap Action_Dry Replace DMSO (Check Water Content) Dissolve_Fail->Action_Dry Water Contamination Action_Serial Use Intermediate Dilution Step Precip_Fail->Action_Serial Hydrophobic Shock Cloudy_Freeze->Action_Heat Crystal Seeding Action_Vortex Vortex >30s (Redistribute gradients) Cloudy_Freeze->Action_Vortex Cryo-concentration

Figure 1: Diagnostic decision tree for isolating solubility failure modes. Blue indicates the starting state; Red/Yellow/Green indicate specific symptoms.

Module 2: Critical Solubility Parameters

The following data points are essential for experimental design. Note that "Aqueous Solubility" is effectively zero without cosolvents.

ParameterValue / LimitTechnical Note
Max Solubility (Pure DMSO) ~100 mMRequires anhydrous DMSO (<0.1% water).
Max Solubility (Aqueous) < 10 µMCompound will crash out immediately in PBS/Media.
LogP (Estimated) 3.5 – 4.2Highly lipophilic; partitions into plasticware if not careful.
Critical Water Content > 0.5% (v/v)DMSO containing >0.5% water can reduce solubility by 50%.

Module 3: Troubleshooting Guides (Q&A)

Scenario A: "The powder is floating in the DMSO and won't dissolve."

The Cause: This is rarely a true saturation issue (unless you are attempting >200 mM). It is usually a Kinetic Trap . The crystal lattice energy of the benzamide structure is high. At room temperature, the solvent molecules (DMSO) cannot easily penetrate the crystal lattice to break the intermolecular hydrogen bonds.

The Solution: The "Hot-Start" Protocol

  • Seal: Ensure the vial is tightly sealed to prevent moisture ingress.

  • Heat: Incubate the vial in a water bath at 37°C to 45°C for 10 minutes.

    • Why? Increasing temperature increases the entropy of the system, making the free energy of dissolution (

      
      ) more negative.
      
  • Sonicate: Place in an ultrasonic bath for 5–10 minutes.

    • Warning: Do not use a probe sonicator (risk of contamination and overheating).

  • Verify: Hold the vial up to a light source. The solution must be completely clear. Any "shimmering" indicates micro-crystals that will act as nucleation sites for massive precipitation later.

Scenario B: "It dissolved in DMSO, but turned into white flakes when I added it to my cell culture media."

The Cause: This is "Solvent Shock" (The Hydrophobic Effect) . When a high-concentration DMSO stock (e.g., 10 mM) is pipetted directly into an aqueous buffer, the DMSO rapidly diffuses away into the water. The lipophilic benzamide molecules are left "naked" in a high-dielectric environment (water), causing them to aggregate instantly before they can disperse.

The Solution: The Intermediate Dilution Method Do not jump from 100% DMSO to 0.1% DMSO in one step.

  • Prepare Stock: 10 mM in anhydrous DMSO.

  • Intermediate Step: Dilute the stock 1:10 into a compatible cosolvent or pure DMSO to lower the concentration before hitting the water.

    • Better Approach: Dilute 10 mM stock -> 1 mM in pure DMSO .

    • Then: Add the 1 mM DMSO solution to the media to reach 10 µM (1% DMSO final).

  • Mixing Technique:

    • Have the media stirring/vortexing while adding the compound.[1]

    • Add the DMSO solution sub-surface (inject tip into the liquid) rather than dropping it on top, where a high-concentration film can form.

Scenario C: "My frozen stock solution is cloudy upon thawing."

The Cause: DMSO freezes at 18.5°C. During freezing, pure DMSO crystallizes first, pushing the solute (your compound) and any water impurities into a hyper-concentrated liquid pocket (Cryo-concentration). This forces the compound to precipitate. Upon thawing, the compound does not spontaneously redissolve because the crystal form is stable.

The Solution:

  • Thaw Completely: Ensure the vial is at Room Temperature (RT).

  • Vortex Vigorously: You must mechanically redistribute the concentration gradient.

  • Heat (If needed): Apply the "Hot-Start" protocol (37°C for 5 mins) to redissolve the precipitate.

    • Best Practice: Store stocks in single-use aliquots to avoid repeated freeze-thaw cycles, which introduce atmospheric water.

Module 4: Advanced Solubilization Workflow

If the standard protocols fail, use this cosolvent system designed for lipophilic amides.

Cosolvent_Protocol Step1 1. Weigh Compound Step2 2. Dissolve in DMSO (Target: 100x Final Conc.) Step1->Step2 Step3 3. Add Surfactant (Tween-80 or PEG400) Step2->Step3 Mix 1:1 (v/v) Step4 4. Slow Addition to Aqueous Buffer Step3->Step4 Dropwise with Vortexing

Figure 2: Cosolvent solubilization strategy. Adding a surfactant (Step 3) shields the lipophilic compound during the transition to the aqueous phase.

Protocol Detail (Step 3):

  • If your assay tolerates it, pre-mix your DMSO stock with PEG400 or Tween-80 (1:1 ratio) before adding to the media.

  • Mechanism:[2] The surfactant molecules form micelles around the benzamide, preventing the "naked" exposure to water that causes precipitation.

References

  • Lipinski, C. A., et al. (2001). "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings." Advanced Drug Delivery Reviews, 46(1-3), 3-26.

  • Cayman Chemical. (2022).[3] "m-Methoxybenzamide Product Information & Solubility Data." Cayman Chemical Product Insert.

  • Balbach, S., & Korn, C. (2004). "Pharmaceutical evaluation of early development candidates the 100 mg-approach." International Journal of Pharmaceutics, 275(1-2), 1-12.

  • Gaylord Chemical. (2024).[4] "Dimethyl Sulfoxide (DMSO) Physical Properties and Solubility Guide." Gaylord Chemical Technical Bulletin.

  • PubChem. (2025).[5] "N-(4-methoxyphenyl)-4-methylbenzamide Compound Summary." National Library of Medicine.

Sources

Optimization

Technical Support Center: Troubleshooting Low Conversion Rates in Benzamide Formation

This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low conversion rates in benzamide synthesis. By understanding the underlying chemica...

Author: BenchChem Technical Support Team. Date: February 2026

This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common issues leading to low conversion rates in benzamide synthesis. By understanding the underlying chemical principles and potential pitfalls, you can significantly improve your reaction yields and product purity.

I. Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions encountered during benzamide synthesis, particularly when employing the widely used Schotten-Baumann reaction.[1][2]

Q1: My reaction yield is unexpectedly low. What are the most probable culprits?

Low yields in benzamide synthesis can typically be traced back to a few key issues:

  • Hydrolysis of Benzoyl Chloride: Your starting acyl chloride is highly reactive towards water, leading to the formation of benzoic acid, which is unreactive with the amine.[1][3][4]

  • Incomplete Reaction: The reaction may not have reached completion due to insufficient reaction time, improper temperature control, or poor mixing.[1][5]

  • Protonation of the Amine: The reaction generates hydrochloric acid (HCl) as a byproduct. Without a base to neutralize it, this acid will protonate your starting amine, rendering it non-nucleophilic and unable to react.[6][7]

  • Product Loss During Workup: Significant amounts of your product can be lost during extraction and recrystallization steps if the procedures are not optimized.[1]

Q2: I've noticed a significant amount of a white solid that is not my desired benzamide. What could it be?

The most common solid byproduct is benzoic acid, resulting from the hydrolysis of benzoyl chloride.[8][9] This can be confirmed by its melting point and spectral data. Another, less common, possibility is the formation of a diacylated byproduct, especially if an excess of benzoyl chloride was used.[1]

Q3: My reaction mixture turned into an oil instead of a solid precipitate. What should I do?

The formation of an oil can be due to impurities or if the product itself has a low melting point. To induce crystallization, you can try scratching the inside of the flask with a glass rod or adding a seed crystal of the pure benzamide.[6] If these methods fail, you may need to proceed with an extraction and then attempt recrystallization from a different solvent system.[6]

Q4: Is the choice of base critical for the Schotten-Baumann reaction?

Yes, the base is crucial. Its primary role is to neutralize the HCl generated during the reaction.[7][10] This prevents the protonation of the amine starting material, which would otherwise halt the reaction.[6] Aqueous sodium hydroxide is commonly used, but organic bases like pyridine or triethylamine can also be employed, particularly in anhydrous conditions.[5][11]

II. In-Depth Troubleshooting Guides

This section provides a more detailed, cause-and-effect analysis of common problems and their solutions.

Issue 1: Pervasive Benzoic Acid Contamination

The presence of benzoic acid is a clear indicator of benzoyl chloride hydrolysis. This side reaction is often the primary reason for low yields.

Root Cause Analysis:

Benzoyl chloride is a highly reactive acyl chloride that readily reacts with water in a nucleophilic acyl substitution reaction to form the less reactive benzoic acid.[3][4][12] This depletes your starting material and introduces a difficult-to-remove impurity.

Visualizing the Problem:

Benzoyl_Chloride Benzoyl Chloride Benzamide Desired Benzamide Benzoyl_Chloride->Benzamide + Amine (Desired Reaction) Benzoic_Acid Benzoic Acid (Byproduct) Benzoyl_Chloride->Benzoic_Acid + Water (Hydrolysis) Amine Amine Water Water (Moisture)

Caption: Competing reactions for benzoyl chloride.

Mitigation Strategies:
  • Anhydrous Conditions: Ensure all glassware is thoroughly dried before use. Use anhydrous solvents and, if possible, perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[1][5]

  • Reagent Quality: Use freshly opened or properly stored benzoyl chloride. Older bottles may have been exposed to atmospheric moisture.

  • Controlled Addition & Temperature: Add the benzoyl chloride slowly to the amine solution, preferably at a low temperature (e.g., 0-5 °C) to control the exothermic reaction and minimize hydrolysis.[6][8]

Protocol: Purification of Crude Product Contaminated with Benzoic Acid
  • Dissolve the crude product in a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Transfer the solution to a separatory funnel.

  • Wash the organic layer with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The benzoic acid will react to form sodium benzoate, which is water-soluble and will be extracted into the aqueous layer.[8]

  • Separate the organic layer.

  • Wash the organic layer with brine (saturated NaCl solution) to remove any remaining water.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter and concentrate the solvent under reduced pressure to obtain the purified benzamide.

Issue 2: Incomplete Reaction and Unreacted Starting Materials

If you observe significant amounts of unreacted amine or benzoyl chloride after the expected reaction time, the reaction has not gone to completion.

Root Cause Analysis:
  • Insufficient Reaction Time or Temperature: Amide formation, while often fast, may require more time or gentle heating to proceed to completion, especially with less reactive amines.[1][5]

  • Poor Mixing: In a biphasic Schotten-Baumann reaction (e.g., dichloromethane and water), vigorous stirring is essential to ensure the reactants in the organic phase come into contact with the base in the aqueous phase.[6]

  • Stoichiometry Issues: An incorrect ratio of reactants can lead to one being consumed prematurely, leaving the other in excess.

Visualizing the Troubleshooting Logic:

Start Low Conversion Rate Check_Purity Check Reagent Purity Start->Check_Purity Check_Conditions Review Reaction Conditions Start->Check_Conditions Increase_Time Increase Reaction Time Check_Conditions->Increase_Time Increase_Temp Increase Temperature Check_Conditions->Increase_Temp Improve_Mixing Improve Mixing Check_Conditions->Improve_Mixing Optimize_Base Optimize Base Check_Conditions->Optimize_Base Success Improved Conversion Increase_Time->Success Increase_Temp->Success Improve_Mixing->Success Optimize_Base->Success

Caption: Troubleshooting workflow for incomplete reactions.

Optimization Strategies:
  • Reaction Monitoring: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the disappearance of starting materials and the appearance of the product.[5][13][14] This will help you determine the optimal reaction time.

  • Temperature Adjustment: After the initial exothermic addition of benzoyl chloride, you may need to allow the reaction to warm to room temperature or even apply gentle heating to drive it to completion.[1]

  • Mechanical Stirring: For larger scale or heterogeneous reactions, a mechanical stirrer is more effective than a magnetic stir bar at ensuring efficient mixing.[1]

Protocol: Monitoring Reaction Progress by TLC
  • Prepare a TLC chamber with a suitable solvent system (e.g., a mixture of hexane and ethyl acetate).

  • On a TLC plate, spot a small amount of your starting amine, benzoyl chloride, and a co-spot of both.

  • At regular intervals (e.g., every 30 minutes), take a small aliquot of your reaction mixture, dilute it, and spot it on the TLC plate.

  • Develop the plate and visualize the spots under a UV lamp.

  • The reaction is complete when the starting material spots have disappeared and a new product spot is prominent.

Issue 3: Formation of Diacylation Byproduct

The formation of a diacylated byproduct, where a second benzoyl group attaches to the nitrogen of the newly formed benzamide, can occur, particularly with primary amines.

Root Cause Analysis:

This side reaction is more likely when there is a high local concentration of benzoyl chloride or if the reaction temperature is too high.[1] The initially formed benzamide can act as a nucleophile and react with another molecule of benzoyl chloride.

Mitigation Strategies:
  • Slow, Controlled Addition: Add the benzoyl chloride dropwise to the amine solution with vigorous stirring.[1] This prevents localized high concentrations of the acylating agent.

  • Stoichiometric Control: Use only a slight excess (if any) of benzoyl chloride. A large excess will favor the diacylation reaction.[8]

  • Temperature Management: Maintain a low reaction temperature, especially during the addition of benzoyl chloride.[1]

III. Data Summary and Key Parameters

The following table provides a general overview of typical reaction conditions for a Schotten-Baumann benzamide synthesis. Note that these are starting points and may require optimization for specific substrates.

ParameterRecommended RangeRationale
Amine:Benzoyl Chloride Ratio 1 : 1.05-1.1A slight excess of the acylating agent can help drive the reaction to completion.
Base (e.g., NaOH) Equivalents 1.1 - 2.0Must be sufficient to neutralize the HCl byproduct.
Temperature 0 °C to Room TemperatureLow initial temperature controls the exotherm and minimizes side reactions.[15]
Reaction Time 15 minutes - 12 hoursHighly dependent on the reactivity of the specific amine and acyl chloride.[5]

IV. References

  • National Institutes of Health. (2012, July 5). Benzamide synthesis by direct electrophilic aromatic substitution with cyanoguanidine. Retrieved February 20, 2026, from [Link]

  • Scribd. (n.d.). Benzamide Synthesis and Recrystallization | PDF. Retrieved February 20, 2026, from [Link]

  • Slideshare. (n.d.). Synthesis of benzamide from benzyl chloride | PPTX. Retrieved February 20, 2026, from [Link]

  • Royal Society of Chemistry. (n.d.). Multi-objective Bayesian optimisation using q-noisy expected hypervolume improvement (qNEHVI) for the Schotten–Baumann reaction. Retrieved February 20, 2026, from [Link]

  • ResearchGate. (2018, December). Schematic mechanism for the synthesis of benzamides in the presence of diatomite earth@IL/ZrCl4. Retrieved February 20, 2026, from [Link]

  • Chemistry Education. (n.d.). Synthesis and analysis of amides. Retrieved February 20, 2026, from [Link]

  • YouTube. (2020, March 20). Synthesis of Benzamide. Retrieved February 20, 2026, from [Link]

  • Organic Chemistry Portal. (n.d.). Schotten-Baumann Reaction. Retrieved February 20, 2026, from [Link]

  • ResearchGate. (2014, August 22). Is it necessary to use a base to synthesise an amide from the reaction between acyl chloride and an amine? Retrieved February 20, 2026, from [Link]

  • Khan Academy. (n.d.). Amide formation from acyl chloride. Retrieved February 20, 2026, from [Link]

  • Chemistry LibreTexts. (2024, September 30). 21.4: Chemistry of Acid Halides. Retrieved February 20, 2026, from [Link]

  • UNI ScholarWorks. (n.d.). Reaction Kinetics of the Alcoholysis of Substituted Benzoyl Chlorides. Retrieved February 20, 2026, from [Link]

  • Chemistry LibreTexts. (2023, January 14). 21.8: Chemistry of Amides. Retrieved February 20, 2026, from [Link]

  • Wikipedia. (n.d.). Benzoyl chloride. Retrieved February 20, 2026, from [Link]

  • Fisher Scientific. (n.d.). Amide Synthesis. Retrieved February 20, 2026, from [Link]

  • Taylor & Francis. (n.d.). Benzoyl chloride – Knowledge and References. Retrieved February 20, 2026, from [Link]

  • Sciencemadness Discussion Board. (2022, March 23). Benzamide from benzoic acid + urea - Problems! Retrieved February 20, 2026, from [Link]

  • PrepChem.com. (n.d.). Preparation of benzanilide. Retrieved February 20, 2026, from [Link]

  • Wikipedia. (2020, August 1). Schotten–Baumann reaction. Retrieved February 20, 2026, from [Link]

  • An experimental handbook for pharmaceutical organic chemistry-i. (n.d.). AIM: TO PERFORM THE SYNTHESIS OF BENZAMIDE FROM BENZOYL CHLORIDE. Retrieved February 20, 2026, from [Link]

  • University of Victoria. (n.d.). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. Retrieved February 20, 2026, from [Link]

  • Pearson. (n.d.). What compounds are formed from the reaction of benzoyl chloride w... Retrieved February 20, 2026, from [Link]

  • Quora. (2021, August 1). How do you convert an aniline to benzamide and vice versa? Retrieved February 20, 2026, from [Link]

  • Course Hero. (n.d.). SYNTHESIS Benzanilide BY BENZOLATION. Retrieved February 20, 2026, from [Link]

  • Save My Exams. (2025, June 23). A Level Chemistry Revision Notes - Acyl Chlorides. Retrieved February 20, 2026, from [Link]

  • YouTube. (2019, November 12). synthesis of amides from acid chlorides. Retrieved February 20, 2026, from [Link]

  • ResearchGate. (2025, August 6). Real-Time HPLC-MS Reaction Progress Monitoring using an Automated Analytical Platform. Retrieved February 20, 2026, from [Link]

  • Waters Corporation. (n.d.). Improving Organic Synthesis Reaction Monitoring with Rapid Ambient Sampling Mass Spectrometry. Retrieved February 20, 2026, from [Link]

  • Reddit. (2024, August 4). Why is an acyl halide more reactive than an amide to a nucleophilic attack? Retrieved February 20, 2026, from [Link]

  • Organic Chemistry Data. (n.d.). Amine to Amide (via Acid Chloride) - Common Conditions. Retrieved February 20, 2026, from [Link]

  • Pearson. (2024, July 8). Show how you would use appropriate acyl chlorides and amines to s... Retrieved February 20, 2026, from [Link]

  • Google Patents. (n.d.). WO2003106440A2 - Process for the synthesis of a benzamide derivative. Retrieved February 20, 2026, from

  • Royal Society of Chemistry. (n.d.). Quantitative monitoring of the progress of organic reactions using multivariate image analysis-thin layer chromatography (MIA-TLC) method. Retrieved February 20, 2026, from [Link]

  • ResearchGate. (n.d.). Friedel-Crafts benzoylation of anilides and hydrolysis of amide groups. Retrieved February 20, 2026, from [Link]

  • Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. Retrieved February 20, 2026, from [Link]

  • Google Patents. (n.d.). EP1359141A1 - Method of friedel-crafts acylation of anilides. Retrieved February 20, 2026, from

  • International Journal of Advanced Research in Science, Communication and Technology. (2025, March 15). Solvent and Catalyst Free Acylation of Anilines with Acetic Acid. Retrieved February 20, 2026, from [Link]

Sources

Troubleshooting

Technical Support Center: Purification of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide

Welcome to the dedicated technical support resource for the purification of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide. This guide is designed for researchers, scientists, and drug development professionals to provide...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the dedicated technical support resource for the purification of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and practical, step-by-step protocols to overcome common challenges encountered during the purification of this compound.

I. Introduction to Purification Challenges

N-[(4-methoxyphenyl)methyl]-4-methylbenzamide is typically synthesized via the Schotten-Baumann reaction, acylating (4-methoxyphenyl)methanamine with 4-methylbenzoyl chloride. While a robust reaction, the purification of the final product can present several challenges, primarily related to the removal of unreacted starting materials, side products, and the physical properties of the compound itself. This guide provides a structured approach to identifying and resolving these issues.

II. Troubleshooting Guide

This section addresses specific problems you may encounter during the purification of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide in a question-and-answer format.

Issue 1: The crude product is an oil or a waxy solid and fails to crystallize.

  • Question: My reaction work-up resulted in a sticky oil instead of a solid. What are the potential causes and how can I induce crystallization?

  • Answer: The formation of an oil or waxy solid is a common issue, often indicative of impurities that depress the melting point of the desired product. The primary culprits are typically unreacted starting materials or side products.

    • Causality: Excess (4-methoxyphenyl)methanamine or the presence of 4-methylbenzoic acid (from the hydrolysis of 4-methylbenzoyl chloride) can act as impurities that inhibit the formation of a crystalline lattice.

    • Troubleshooting Steps:

      • Initial Purification: Before attempting recrystallization, it is crucial to remove the bulk of ionic and water-soluble impurities. Dissolve the crude oil in a suitable organic solvent like dichloromethane (DCM) or ethyl acetate. Wash the organic layer sequentially with a dilute acid (e.g., 1M HCl) to remove the basic starting amine, followed by a dilute base (e.g., 1M NaHCO₃) to remove the acidic 4-methylbenzoic acid. Finally, wash with brine, dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure.[1][2]

      • Inducing Crystallization: If the product remains an oil after this initial wash, you can try the following techniques:

        • Scratching: Use a glass rod to gently scratch the inside of the flask at the air-solvent interface. The microscopic scratches on the glass can provide nucleation sites for crystal growth.[3]

        • Seeding: If you have a small amount of pure, solid N-[(4-methoxyphenyl)methyl]-4-methylbenzamide, add a single crystal to the concentrated solution. This will act as a template for further crystallization.[3]

        • Solvent-Precipitation: Dissolve the oil in a minimal amount of a good solvent (e.g., DCM or acetone) and then slowly add a poor solvent (e.g., hexanes or petroleum ether) until the solution becomes turbid. Allow the solution to stand, and with time, crystals may form.

        • Low-Temperature Crystallization: Dissolve the oil in a minimal amount of a suitable solvent and store the solution at a low temperature (4°C or -20°C) for an extended period.

Issue 2: The purified product shows the presence of starting materials by TLC or NMR.

  • Question: After purification, I still see spots corresponding to my starting materials on the TLC plate. How can I effectively remove them?

  • Answer: The presence of starting materials after an initial purification attempt indicates that either the initial work-up was incomplete or the chosen purification method was not sufficiently resolving.

    • Causality: Both (4-methoxyphenyl)methanamine and 4-methylbenzoyl chloride (or its hydrolysis product, 4-methylbenzoic acid) have different polarities compared to the product. Their persistence suggests an inappropriate choice of purification technique or parameters.

    • Troubleshooting Steps:

      • Optimize Liquid-Liquid Extraction: As detailed in Issue 1, a thorough aqueous work-up is the first line of defense. Ensure that the pH of the aqueous washes is appropriate to ionize and remove the acidic and basic impurities.

      • Column Chromatography: If extraction is insufficient, column chromatography is the most effective method for separating the product from the starting materials. A step-by-step protocol is provided in Section IV. The key is to select a solvent system that provides good separation between the product and the impurities on a TLC plate before scaling up to a column.

      • Recrystallization: If the amount of starting material impurity is minor, a carefully chosen recrystallization can be effective. The starting materials will ideally remain in the mother liquor.

Issue 3: The final product is colored (e.g., yellow or brown).

  • Question: My final product has a persistent color. What is the source of this color and how can I obtain a white, crystalline solid?

  • Answer: Color in the final product often arises from high-molecular-weight, polar impurities or degradation products formed during the reaction or work-up.

    • Causality: These chromophoric impurities can be formed from side reactions, especially if the reaction temperature was too high or if the starting materials were of low quality.

    • Troubleshooting Steps:

      • Charcoal Treatment during Recrystallization: During the recrystallization process, after dissolving the crude product in the hot solvent, you can add a small amount of activated charcoal. The charcoal will adsorb the colored impurities. Perform a hot filtration to remove the charcoal before allowing the solution to cool and crystallize. Use charcoal sparingly as it can also adsorb some of your desired product.[4]

      • Column Chromatography: Flash chromatography is very effective at removing colored, polar impurities, which will typically have a much lower Rf value than the desired product and remain at the top of the column.

III. Frequently Asked Questions (FAQs)

  • Q1: What is the most common method for synthesizing N-[(4-methoxyphenyl)methyl]-4-methylbenzamide?

    • A1: The most prevalent laboratory method is the Schotten-Baumann reaction, which involves the acylation of (4-methoxyphenyl)methanamine with 4-methylbenzoyl chloride in the presence of a base, such as aqueous sodium hydroxide or pyridine, to neutralize the HCl byproduct.[5][6][7]

  • Q2: What are the most likely impurities in my crude N-[(4-methoxyphenyl)methyl]-4-methylbenzamide?

    • A2: The most common impurities are:

      • Unreacted (4-methoxyphenyl)methanamine: A basic impurity.

      • 4-methylbenzoic acid: An acidic impurity resulting from the hydrolysis of 4-methylbenzoyl chloride.[8]

      • N,N-di-(4-methylbenzoyl)-(4-methoxyphenyl)methanamine: A diacylated, less polar byproduct, more likely if an excess of the acid chloride is used.

  • Q3: What are suitable solvent systems for the recrystallization of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide?

    • A3: Based on the polarity of similar benzamides, good starting points for recrystallization solvents include:

      • Ethanol/water

      • Isopropanol/water

      • Ethyl acetate/hexanes

      • Acetone/water[1][4]

  • Q4: What is a good starting solvent system for thin-layer chromatography (TLC) analysis and column chromatography?

    • A4: A mixture of a moderately polar solvent and a non-polar solvent is recommended. A good starting point is a 3:7 to 1:1 mixture of ethyl acetate and hexanes. The ideal system should give the product an Rf value of approximately 0.3-0.4.[4]

IV. Experimental Protocols

Protocol 1: Purification by Recrystallization

This protocol is suitable for crude material that is already substantially pure and solid.

  • Solvent Selection: In a small test tube, dissolve a small amount of your crude product in a few drops of a potential solvent (e.g., ethanol) at room temperature. If it dissolves readily, the solvent is too good. If it is insoluble, heat the solvent to its boiling point. If the compound dissolves when hot and precipitates upon cooling, you have found a suitable solvent. If it remains insoluble when hot, try a more polar solvent. If it dissolves at room temperature, try a less polar solvent or a mixed solvent system (e.g., ethanol/water).

  • Dissolution: Place the crude N-[(4-methoxyphenyl)methyl]-4-methylbenzamide in an Erlenmeyer flask. Add the minimum amount of the chosen hot recrystallization solvent to completely dissolve the solid.

  • Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and boil for a few minutes.

  • Hot Filtration (Optional): If charcoal or other solid impurities are present, perform a hot filtration through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask.

  • Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Then, place the flask in an ice bath to maximize the yield of crystals.

  • Isolation and Washing: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining soluble impurities.

  • Drying: Dry the purified crystals in a vacuum oven or desiccator to a constant weight.

Protocol 2: Purification by Flash Column Chromatography

This is the most effective method for separating a mixture of compounds with different polarities.

  • TLC Analysis: Determine an appropriate eluent system by TLC. A mixture of ethyl acetate and hexanes (e.g., 3:7 v/v) is a good starting point. The target compound should have an Rf of ~0.3-0.4.

  • Column Packing: Pack a glass column with silica gel using the chosen eluent. Ensure the silica bed is level and free of air bubbles.

  • Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a stronger solvent like DCM. If using a stronger solvent, adsorb the sample onto a small amount of silica gel, evaporate the solvent, and dry-load the silica onto the top of the column. This "dry loading" technique often results in better separation.

  • Elution: Elute the column with the chosen solvent system, collecting fractions. Monitor the elution by TLC.

  • Fraction Pooling and Concentration: Combine the fractions containing the pure product and concentrate them under reduced pressure to yield the purified N-[(4-methoxyphenyl)methyl]-4-methylbenzamide.

V. Data Presentation

Table 1: Physicochemical Properties of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide and Potential Impurities

CompoundMolecular FormulaMolecular Weight ( g/mol )Predicted XlogPLikely Impurity Type
N-[(4-methoxyphenyl)methyl]-4-methylbenzamide C₁₆H₁₇NO₂255.312.6Product
(4-methoxyphenyl)methanamineC₈H₁₁NO137.181.0Basic Starting Material
4-methylbenzoyl chlorideC₈H₇ClO154.602.5Acidic Starting Material
4-methylbenzoic acidC₈H₈O₂136.152.0Acidic Side Product

Data sourced from PubChem.[9]

VI. Visualization of Purification Workflow

Purification_Workflow cluster_synthesis Synthesis cluster_purification Purification Crude_Product Crude Product (Oil or Solid) Workup Aqueous Work-up (Acid/Base Wash) Crude_Product->Workup Initial Cleanup Recrystallization Recrystallization Workup->Recrystallization High Purity Crude Column_Chromatography Column Chromatography Workup->Column_Chromatography Complex Mixture Pure_Product Pure Product Recrystallization->Pure_Product Column_Chromatography->Pure_Product

Caption: A logical workflow for the purification of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide.

VII. References

  • Scribd. (n.d.). Benzamide Synthesis and Recrystallization. [Link]

  • SYNTHESIS Benzanilide BY BENZOLATION. (n.d.). SYNTHESIS Benzanilide BY BENZOLATION. [Link]

  • SATHEE. (n.d.). Chemistry Schotten Baumann Reaction. [Link]

  • Wikipedia. (2020, August 1). Schotten–Baumann reaction. [Link]

  • Hughes, D. L. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. ACS Catalysis, 3(11), 2533–2543. [Link]

  • Vedantu. (n.d.). Schotten Baumann Reaction: Mechanism, Steps & Real-Life Examples. [Link]

  • Hughes, D. L. (2013). Direct Synthesis of Amides from Carboxylic Acids and Amines Using B(OCH2CF3)3. The Journal of Organic Chemistry, 78(22), 11329–11341. [Link]

  • Google Patents. (n.d.). US4440953A - Purification of N-substituted aminobenzaldehydes.

  • A practical handbook for pharmaceutical chemistry. (n.d.). Part 6: Preparation of Organic Compounds. [Link]

  • ResearchGate. (2020, November 2). What is the best technique for amide purification?. [Link]

  • GL Sciences. (n.d.). MONOCAP AMIDE. [Link]

  • Biotage. (2023, February 10). How should I purify a complex, polar, amide reaction mixture?. [Link]

  • Molecules. (2025, July 23). Structural Comparison of Three N-(4-Methoxyphenyl)-Nitrobenzenesulfonamide Derivatives. [Link]

  • Organic Syntheses. (n.d.). n-benzylacrylamide. [Link]

  • Journal of Medicinal Chemistry. (2015, November 23). N-Benzylbenzamides: A Novel Merged Scaffold for Orally Available Dual Soluble Epoxide Hydrolase/Peroxisome Proliferator-Activated Receptor γ Modulators. [Link]

  • The Royal Society of Chemistry. (n.d.). SUPPORTING INFORMATION Significance of reagent addition sequence in the amidation of carboxylic acids mediated by PPh3 and I2. [Link]

  • Hilaris. (2018, November 1). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. [Link]

  • Dutscher. (n.d.). Protein purification troubleshooting guide. [Link]

  • PubMed. (2002, June 25). Identification and synthesis of some contaminants present in 4-methoxyamphetamine (PMA) prepared by the Leuckart method. [Link]

  • Hilaris. (2025, August 6). Synthesis of N-Substituted Benzamide Derivatives and their Evaluation as Antitumor Agents. [Link]

  • PubChem. (n.d.). N-[(4-methoxyphenyl)methyl]-4-methylbenzamide. [Link]

  • ResearchGate. (n.d.). 4-Methoxy-N-methylbenzamide. [Link]

  • Journal For Basic Sciences. (n.d.). Copper-Catalyzed facile Synthesis of N-Benzylbenzamides from Benzylamines and Aldehydes by Oxidative C-H Bond Activation. [Link]

  • The Royal Society of Chemistry. (n.d.). Vilsmeier–Haack reagent mediated synthetic transformations with immobilized iridium complex photoredox catalyst. [Link]

  • Organic & Biomolecular Chemistry. (n.d.). A one-step strategy for synthesizing N-formanilide via benzamide activation and oxalic acid-driven reduction. [Link]

Sources

Reference Data & Comparative Studies

Validation

Mass spectrometry fragmentation pattern of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide

This guide provides an in-depth analysis of the mass spectrometric fragmentation pattern of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide. Designed for researchers, scientists, and drug development professionals, this do...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth analysis of the mass spectrometric fragmentation pattern of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide. Designed for researchers, scientists, and drug development professionals, this document elucidates the fragmentation pathways of the target molecule and offers a comparative analysis with a structurally related compound, N-benzyl-4-methylbenzamide. The content herein is grounded in established principles of mass spectrometry and supported by experimental data from publicly available databases to ensure scientific integrity and practical applicability.

Introduction

In the realm of drug discovery and development, the precise structural characterization of novel chemical entities is paramount. Mass spectrometry stands as a cornerstone analytical technique for this purpose, providing not only the molecular weight but also a fragmentation "fingerprint" that aids in the elucidation of a molecule's structure. N-substituted benzamides are a common scaffold in medicinal chemistry, and understanding their behavior in a mass spectrometer is crucial for their unambiguous identification. This guide will focus on the fragmentation of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide, a molecule featuring a secondary amide linkage, a para-methoxybenzyl group, and a para-methylbenzoyl group. We will explore its predicted fragmentation under common ionization techniques and compare it to the fragmentation of N-benzyl-4-methylbenzamide to highlight the influence of the 4-methoxy substituent on the fragmentation pathways.

Predicted Mass Spectrometry Fragmentation of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide

The structure of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide is presented below. Its molecular formula is C₁₆H₁₇NO₂, with a monoisotopic mass of 255.12593 Da.

Structure of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide

A 2D representation of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide.

Under both Electron Ionization (EI) and Electrospray Ionization (ESI), the most probable fragmentation pathway for N-substituted amides is the cleavage of the amide (N-CO) bond.[1][2] This cleavage is driven by the stability of the resulting acylium ion. For N-[(4-methoxyphenyl)methyl]-4-methylbenzamide, this would lead to two primary fragment ions.

Predicted Fragmentation Pathway

M [M+H]+ m/z 256.13 F1 4-methylbenzoyl acylium ion m/z 119.05 M->F1 Amide N-C bond cleavage F2 4-methoxybenzyl cation m/z 121.06 M->F2 Amide N-C bond cleavage F3 Tropylium ion m/z 91.05 F2->F3 -CH2O

Predicted major fragmentation pathways for protonated N-[(4-methoxyphenyl)methyl]-4-methylbenzamide.

The primary fragmentation is expected to be the cleavage of the C-N bond of the amide linkage. This can occur in two ways, leading to either the 4-methylbenzoyl acylium ion or the 4-methoxybenzyl cation.

  • Formation of the 4-methylbenzoyl acylium ion (m/z 119.05): This stable acylium ion is a very common fragment for 4-methylbenzamides.

  • Formation of the 4-methoxybenzyl cation (m/z 121.06): The para-methoxy group provides significant resonance stabilization to this benzylic cation, making it a highly favorable fragment.

  • Further Fragmentation of the 4-methoxybenzyl cation: This cation can further lose formaldehyde (CH₂O) to form a tropylium ion at m/z 91.05.[3]

Comparative Analysis: N-benzyl-4-methylbenzamide

To understand the influence of the 4-methoxy group on the fragmentation pattern, we will compare the predicted fragmentation of our target molecule with that of N-benzyl-4-methylbenzamide. The structure of N-benzyl-4-methylbenzamide is similar, but lacks the methoxy substituent on the N-benzyl ring. Its molecular formula is C₁₅H₁₅NO, with a monoisotopic mass of 225.11536 Da.[1]

Structure of N-benzyl-4-methylbenzamide

A 2D representation of N-benzyl-4-methylbenzamide.

The fragmentation of N-benzyl-4-methylbenzamide is also dominated by the cleavage of the amide bond.

Predicted Fragmentation Pathway for N-benzyl-4-methylbenzamide

M [M+H]+ m/z 226.12 F1 4-methylbenzoyl acylium ion m/z 119.05 M->F1 Amide N-C bond cleavage F2 Benzyl cation (Tropylium ion) m/z 91.05 M->F2 Amide N-C bond cleavage

Predicted major fragmentation pathways for protonated N-benzyl-4-methylbenzamide.

  • Formation of the 4-methylbenzoyl acylium ion (m/z 119.05): This fragment is identical to that predicted for the target molecule, as the acyl portion of the molecule is the same.

  • Formation of the benzyl cation (m/z 91.05): Cleavage of the amide bond results in the formation of the benzyl cation, which readily rearranges to the highly stable tropylium ion.[4]

Performance Comparison: A Summary of Fragmentation Data

FeatureN-[(4-methoxyphenyl)methyl]-4-methylbenzamideN-benzyl-4-methylbenzamide
Molecular Formula C₁₆H₁₇NO₂C₁₅H₁₅NO
Monoisotopic Mass (Da) 255.12593225.11536
Protonated Molecule [M+H]⁺ (m/z) 256.13321[5]226.12264
Major Fragment 1 (m/z) 119.05 (4-methylbenzoyl acylium ion)119.05 (4-methylbenzoyl acylium ion)
Major Fragment 2 (m/z) 121.06 (4-methoxybenzyl cation)91.05 (Benzyl/Tropylium cation)
Key Differentiating Fragment m/z 121.06m/z 91.05

The primary difference in the fragmentation patterns is the mass of the N-benzyl fragment. The presence of the methoxy group on the benzyl ring in the target molecule results in a fragment at m/z 121.06, whereas the unsubstituted benzyl ring in the comparison compound yields a fragment at m/z 91.05. This 30 Da mass difference is a clear diagnostic marker to distinguish between these two compounds.

Experimental Protocol: Acquiring ESI-MS/MS Data

The following is a generalized, step-by-step protocol for acquiring ESI-MS/MS data for small molecules like N-substituted benzamides. This protocol is intended as a starting point and should be optimized for the specific instrument being used.

1. Sample Preparation [5]

  • Dissolve the purified compound in a suitable solvent (e.g., methanol, acetonitrile, or a mixture with water) to a final concentration of approximately 1-10 µg/mL.

  • If necessary, add a small amount of a volatile acid (e.g., 0.1% formic acid) to the sample solution to promote protonation in positive ion mode.

  • Filter the sample solution through a 0.22 µm syringe filter to remove any particulate matter.

2. Instrument Setup (ESI-MS) [6]

  • Set the mass spectrometer to positive ion mode.

  • Infuse the sample solution into the ESI source at a flow rate of 5-10 µL/min.

  • Optimize the ESI source parameters, including capillary voltage (typically 3-5 kV), nebulizing gas flow, and drying gas flow and temperature, to achieve a stable and abundant signal for the protonated molecule [M+H]⁺.

3. MS1 Data Acquisition

  • Acquire a full scan mass spectrum (MS1) over a relevant m/z range (e.g., m/z 50-500) to confirm the presence and determine the exact mass of the protonated molecule.

4. MS/MS Data Acquisition

  • Set up a product ion scan experiment (MS/MS).

  • Select the m/z of the protonated molecule as the precursor ion.

  • Apply collision-induced dissociation (CID) by introducing a collision gas (e.g., argon or nitrogen) into the collision cell.

  • Optimize the collision energy to induce fragmentation and generate a rich product ion spectrum. This may require a ramping of collision energies to observe both low- and high-energy fragments.

  • Acquire the product ion spectrum.

5. Data Analysis

  • Analyze the resulting MS/MS spectrum to identify the major fragment ions.

  • Propose fragmentation pathways based on the observed neutral losses and the known fragmentation patterns of the functional groups present in the molecule.

Conclusion

The mass spectrometric fragmentation of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide is predicted to be dominated by the cleavage of the amide bond, yielding two major diagnostic fragments: the 4-methylbenzoyl acylium ion (m/z 119.05) and the 4-methoxybenzyl cation (m/z 121.06). Comparison with the fragmentation pattern of N-benzyl-4-methylbenzamide highlights the diagnostic utility of the N-benzyl fragment's mass in identifying the presence of the 4-methoxy substituent. This guide provides a foundational understanding for researchers working with N-substituted benzamides, enabling more confident structural elucidation and characterization.

References

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 228681, N-benzyl-4-methylbenzamide. [Link].

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 2671699, N-(4-methylbenzyl)benzamide. [Link].

  • Mass fragmentation pattern of N-(4-flourobenzyl)-N-((3,4-methylenedioxybenzyl)-4-methylbenzenesulfonamide (9a). ResearchGate. [Link].

  • Supporting Information for [Title of Paper]. The Royal Society of Chemistry. [Link].

  • Sample Preparation Protocol for ESI Accurate Mass Service. University of Oxford. [Link].

  • Stenfors, C., & Ngassa, F. N. (2020). Synthesis and crystallographic characterization of N-allyl-N-benzyl-4-methylbenzenesulfonamide. European Journal of Chemistry, 11(3), 245-249. [Link].

  • Electrospray Ionization (ESI) Mass Spectrometry. Physics LibreTexts. [Link].

  • National Center for Biotechnology Information. PubChem Compound Summary for CID 531829, N-(4-methoxyphenyl)-4-methylbenzamide. [Link].

  • De Vijlder, T., et al. (2018). Modern Electrospray Ionization Mass Spectrometry Techniques for the Characterization of Supramolecules and Coordination Compounds. Chemical Society Reviews, 47(22), 8547-8575. [Link].

  • METLIN. Scripps Center for Metabolomics. [Link].

  • Yuan, J., & Liu, Y. J. (2012). 4-Methoxy-N-methylbenzamide. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 3), o647. [Link].

  • The fragmentation patterns of N-benzylhexadecanamide (No. A 54 ). ResearchGate. [Link].

  • Discovery of novel N-benzylbenzamide derivatives as tubulin polymerization inhibitors with potent antitumor activities. PubMed. [Link].

  • Fragmentation of N‐benzyl‐substituted five‐membered nitriles (Bn = benzyl). ResearchGate. [Link].

  • Efficient generation of open multi-stage fragmentation mass spectral libraries. ChemRxiv. [Link].

  • Preparative Mass Spectrometry with Electrospray Ionization. The Scripps Research Institute. [Link].

  • Benzamide, N-methyl-. NIST WebBook. [Link].

  • Sample Preparation & Autosampler Vials for ESI-MS. University of Washington. [Link].

  • N-(4-methoxyphenyl)benzamide. Stenutz. [Link].

  • Gas-Phase Fragmentation Characteristics of Benzyl-Aminated Lysyl-Containing Tryptic Peptides. PMC. [Link].

  • N-Benzylbenzamides: A Novel Merged Scaffold for Orally Available Dual Soluble Epoxide Hydrolase/Peroxisome Proliferator-Activated Receptor γ Modulators. Journal of Medicinal Chemistry. [Link].

  • Substituent Effects on EI-MS Fragmentation Patterns of 5-Allyloxy-1-aryl-tetrazoles and 4-Allyl-1-aryl-tetrazole-5-ones; Correlation with UV-Induced Fragmentation Channels. MDPI. [Link].

  • Fragmentation mechanisms of protonated benzylamines. Electrospray ionisation-tandem mass spectrometry study and ab initio molecular orbital calculations. PubMed. [Link].

Sources

Comparative

Introduction: Deciphering Molecular Structure Through Vibrational Spectroscopy

An In-Depth Guide to the Infrared Spectrum Analysis of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide: A Comparative Approach In the landscape of pharmaceutical research and drug development, the precise structural elucid...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Guide to the Infrared Spectrum Analysis of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide: A Comparative Approach

In the landscape of pharmaceutical research and drug development, the precise structural elucidation of novel chemical entities is a cornerstone of progress. N-[(4-methoxyphenyl)methyl]-4-methylbenzamide is a molecule that incorporates several key functional groups common in pharmacologically active compounds, including a secondary amide, an ether linkage, and substituted aromatic systems. Infrared (IR) spectroscopy provides a rapid, non-destructive, and highly informative method for confirming the presence of these functional groups and providing insight into the molecule's overall architecture.

This guide, prepared from the perspective of a Senior Application Scientist, offers a detailed analysis of the IR spectrum of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide. We will dissect its predicted spectral features, provide a robust experimental protocol for data acquisition, and compare its spectrum with those of structurally related alternatives to highlight key distinguishing absorptions. This comparative methodology is crucial for researchers to confidently identify their target molecule and differentiate it from potential precursors or side-products.

Molecular Architecture and Predicted Spectral Fingerprints

The structure of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide presents a rich tapestry of vibrational modes. By breaking the molecule down into its constituent functional groups, we can predict the characteristic absorption bands that will define its IR spectrum.

Caption: Standard workflow for FTIR spectrum acquisition of a solid sample.

Comparative Spectral Analysis

To truly understand the spectrum of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide, we compare its key features with structurally simpler molecules. This allows for the unambiguous assignment of absorption bands.

Vibrational Mode N-[(4-methoxyphenyl)methyl]-4-methylbenzamide (Target) p-Toluamide (Alternative 1) 4-Methoxybenzylamine (Alternative 2) Rationale for Comparison
N-H Stretch ~3300 cm⁻¹ (sharp, single)~3350, 3180 cm⁻¹ (two bands)~3380, 3290 cm⁻¹ (two bands)Differentiates the single N-H of a secondary amide from the two N-H stretches of a primary amide/amine.
C=O Stretch (Amide I) ~1640 cm⁻¹ (strong) ~1650 cm⁻¹ (strong)AbsentConfirms the presence of the amide carbonyl group. Its absence in 4-methoxybenzylamine is a key differentiator.
N-H Bend (Amide II) ~1550 cm⁻¹ (strong) ~1620 cm⁻¹ (stronger, often merged with Amide I in solids)~1600 cm⁻¹ (scissoring)The Amide II band is characteristic of secondary amides and distinct from the N-H bending in primary amines.
Aryl C-O Stretch ~1250 cm⁻¹ (strong) Absent~1245 cm⁻¹ (strong)Isolates the strong absorption due to the methoxy group's ether linkage, confirming its presence.
p-Subst. OOP Bend ~820 cm⁻¹ (strong)~815 cm⁻¹ (strong)~825 cm⁻¹ (strong)Confirms the para-substitution pattern on the aromatic rings.

This comparative table demonstrates the diagnostic power of IR spectroscopy. For instance, a successful synthesis of the target molecule from p-toluamide and 4-methoxybenzylamine would be indicated by the disappearance of the double N-H stretching bands of the starting materials and the appearance of the single secondary amide N-H stretch and the strong Amide I and II bands in the product.

Conclusion: A Powerful Tool for Structural Verification

The infrared spectrum of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide provides a distinct and verifiable fingerprint of its molecular structure. The key diagnostic peaks—the N-H stretch around 3300 cm⁻¹, the strong Amide I (C=O) and Amide II (N-H) bands at ~1640 cm⁻¹ and ~1550 cm⁻¹, respectively, and the prominent aryl ether C-O stretch near 1250 cm⁻¹—collectively confirm the successful formation of the desired compound.

By employing standardized experimental protocols and leveraging a comparative analysis with simpler, related structures, researchers can confidently interpret their spectral data. This ensures the integrity of their results and provides a solid foundation for further studies in drug development and materials science.

References

  • Drawell. (2024, May 31). Sample Preparation for FTIR Analysis. Available at: [Link]

  • Smith, B. C. (2020, December 20). The C-O Bond III: Ethers By a Knockout. Spectroscopy Online. Available at: [Link]

  • Chemistry LibreTexts. (2023, April 9). How an FTIR Spectrometer Operates. Available at: [Link]

  • University of the West Indies. Sample preparation for FT-IR. Available at: [Link]

  • University of Colorado Boulder. CHARACTERISTIC INFRARED ABSORPTION BANDS OF FUNCTIONAL GROUPS. Available at: [Link]

  • PubChem. N-(4-methoxyphenyl)-4-methylbenzamide. Available at: [Link]

  • St. Paul's Cathedral Mission College. INFRARED SPECTROSCOPY. Available at: [Link]

  • JenaLib. Determination of Secondary Structure in Proteins by FTIR Spectroscopy. Available at: [Link]

  • Edinburgh Instruments. (2023, April 25). Common Sampling Techniques of FTIR Spectroscopy. Available at: [Link]

  • Fiveable. Spectroscopy of Ethers | Organic Chemistry Class Notes. Available at: [Link]

  • Indian Academy of Sciences. (1962). Infrared spectroscopic studies of amides and anilides. Available at: [Link]

  • OpenStax. 18.8 Spectroscopy of Ethers – Organic Chemistry. Available at: [Link]

  • Chemistry LibreTexts. (2024, September 30). 18.8: Spectroscopy of Ethers. Available at: [Link]

Validation

Optimizing Benzamide Scaffolds: A Comparative Synthesis Guide (Batch vs. Flow)

Executive Summary The benzamide moiety is a privileged pharmacophore, ubiquitous in therapeutics ranging from antipsychotics (Sulpiride) to histone deacetylase inhibitors (Entinostat). While conventional batch synthesis...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The benzamide moiety is a privileged pharmacophore, ubiquitous in therapeutics ranging from antipsychotics (Sulpiride) to histone deacetylase inhibitors (Entinostat). While conventional batch synthesis remains the workhorse of early-phase discovery due to its operational simplicity, it frequently encounters bottlenecks during scale-up: poor heat transfer, hazardous intermediate accumulation, and variability in mixing efficiency.

This guide objectively compares the conventional batch approach against continuous flow chemistry.[1][2][3] We analyze the transition from a static vessel to a kinetic flow stream, demonstrating how flow technology acts not merely as a production method, but as a tool for process intensification —enhancing safety, yield, and space-time yields (STY).

Part 1: Mechanistic Grounding[4]

To understand the divergence in processing methods, we must first look at the fundamental mechanism. The formation of benzamides via nucleophilic acyl substitution is governed by the electrophilicity of the carbonyl carbon and the nucleophilicity of the amine.

The Reaction Pathway

The most robust route for comparative analysis is the Schotten-Baumann reaction (Acid Chloride method) or the Activated Ester method (Coupling Reagents).

  • Batch Limitation: The reaction is often highly exothermic. In a batch reactor, heat removal is limited by the surface-area-to-volume ratio (

    
    ), leading to hot spots and potential side reactions (e.g., hydrolysis of the acid chloride).
    
  • Flow Solution: Microreactors increase

    
     by orders of magnitude, allowing near-isothermal control even with highly reactive electrophiles.
    

BenzamideMechanism Start Carboxylic Acid (R-COOH) Activation Activation Step (SOCl2 or HATU) Start->Activation Activation Intermediate Activated Electrophile (Acid Chloride / Active Ester) Activation->Intermediate TS Tetrahedral Intermediate Intermediate->TS + Amine Amine Amine Nucleophile (R'-NH2) Amine->TS Product Benzamide (R-CONH-R') TS->Product - Leaving Group

Figure 1: General mechanistic pathway for benzamide synthesis via activated intermediates.

Part 2: Conventional Batch Synthesis (The Baseline)

Context: Batch synthesis is ideal for library generation where diversity (number of compounds) outweighs throughput (grams per hour).

Protocol A: HATU-Mediated Coupling

Standard Operating Procedure (SOP) for Bench Scale (1 mmol)

Rationale: We select HATU over acid chlorides for the batch baseline because it avoids the violent exotherms associated with acid chlorides in static vessels, representing the "safest" standard batch route.

  • Activation: To a round-bottom flask (RBF) containing a magnetic stir bar, add Benzoic Acid (1.0 equiv) and dry DMF (0.2 M concentration).

  • Base Addition: Add DIPEA (3.0 equiv). Note: Exotherm is negligible here.

  • Coupling Agent: Add HATU (1.1 equiv) at 0°C. Stir for 15 minutes to form the O-At activated ester.

    • Criticality: Low temperature prevents racemization if chiral centers are present.

  • Nucleophilic Attack: Add Benzylamine (1.1 equiv) dropwise.

  • Reaction: Allow to warm to Room Temperature (RT) and stir for 4–12 hours .

  • Workup: Dilute with EtOAc, wash with 1N HCl, sat. NaHCO3, and brine. Dry over MgSO4.

Pain Points:

  • Atom Economy: Poor. HATU produces large molecular weight byproducts.

  • Kinetics: Mixing is chaotic; reaction rate is limited by bulk mixing time (

    
    ) rather than intrinsic kinetics.
    

Part 3: Continuous Flow Synthesis (The Innovation)

Context: Flow chemistry allows for "Telescoping," where hazardous intermediates (Acid Chlorides) are generated in situ and consumed immediately. This bypasses the need for expensive coupling reagents like HATU.

Protocol B: Telescoped Acid Chloride Amidation

SOP for Continuous Flow Reactor (e.g., Vapourtec or Chemtrix)

Rationale: This protocol validates the safety benefits of flow. We generate benzoyl chloride from benzoic acid and thionyl chloride (


) at high temperature, then immediately quench with amine.

Experimental Setup:

  • Stream A: Benzoic Acid (1.0 M in Toluene/DMF catalytic).

  • Stream B: Thionyl Chloride (

    
    , 1.2 equiv).
    
  • Stream C: Benzylamine (2.5 equiv in Toluene) + Pyridine (scavenger).

Workflow:

  • System Preparation: Equip the flow reactor with two reactor coils.

    • Coil 1 (Activation): 10 mL PFA coil, heated to 100°C .

    • Coil 2 (Amidation): 2 mL PFA coil, cooled to 20°C .

    • Back Pressure Regulator (BPR): Set to 100 psi (6.9 bar) to maintain solvent liquidity at superheated temperatures.

  • Activation (Step 1): Pump Stream A and Stream B into Mixer 1. Residence time (

    
    ) = 5 minutes .
    
    • Mechanism:[1][3][4][5] Rapid generation of Acid Chloride and

      
      /HCl gas. The pressure keeps gases in solution, driving kinetics.
      
  • Amidation (Step 2): The output of Coil 1 meets Stream C at Mixer 2.

    • Mechanism:[1][3][4][5] Instantaneous reaction. The high surface area dissipates the massive exotherm immediately.

  • Collection: Stream exits the BPR into a quench vessel containing aqueous NaOH (to neutralize excess acid/salts).

FlowSetup InputA Stream A: Benzoic Acid Mixer1 T-Mixer 1 InputA->Mixer1 InputB Stream B: SOCl2 InputB->Mixer1 InputC Stream C: Amine + Base Mixer2 T-Mixer 2 InputC->Mixer2 Coil1 Reactor Coil 1 (100°C, 5 min) Mixer1->Coil1 Activation Coil1->Mixer2 Acid Chloride Coil2 Reactor Coil 2 (20°C, 1 min) Mixer2->Coil2 Amidation BPR BPR (100 psi) Coil2->BPR Collection Product Collection (Quench) BPR->Collection

Figure 2: Telescoped continuous flow setup for in-situ acid chloride generation and amidation.

Part 4: Comparative Synthesis Data

The following data contrasts the two methodologies based on experimental benchmarks commonly cited in process chemistry literature [1][2].

MetricConventional Batch (HATU)Continuous Flow (Telescoped)Analysis
Reaction Time 4 – 12 Hours6 Minutes (Total

)
Flow utilizes the Arrhenius effect (superheating) to accelerate kinetics by ~60x.
Isolated Yield 82%94%Flow prevents hydrolysis of the active intermediate by minimizing its lifetime before amine contact.
Purity (Crude) ~85% (requires chromatography)>95% (often simple precipitation)Precise stoichiometry control in flow reduces byproduct formation.
Space-Time Yield ~0.5 kg/L/day ~25 kg/L/day Critical: Flow reactors produce significantly more material per unit volume of reactor space.
Atom Economy Low (HATU mass loss)HighFlow uses cheap

; byproducts are gases (

, HCl) easily scrubbed.
Safety Low (if using Acid Chlorides)HighHazardous intermediate inventory is < 2 mL at any given second in flow.

Part 5: Senior Scientist's Synthesis

Why Flow Wins on Causality

In batch, the reaction rate is often disguised by the mixing time . When you add a highly reactive acid chloride to an amine in a flask, the reaction happens faster than the stir bar can mix the fluid. This creates localized "hot spots" where the ratio of reagents is uncontrolled, leading to di-acylation or decomposition.

In flow, the mixing occurs in a micromixer (T-mixer or static mixer) where the diffusion path length is micrometers. Mixing is instantaneous relative to the reaction rate (


, Damköhler number). Consequently, the intrinsic kinetics of the chemistry drive the yield, not the equipment limitations.
Self-Validating Protocol

The flow protocol described above is self-validating via the Back Pressure Regulator (BPR). If the reaction precipitates solids (a common failure mode), the pressure will spike, alerting the operator immediately. In batch, precipitation might go unnoticed until workup, ruining the batch.

Scalability Note

To scale the Batch process (1 g to 1 kg), you must re-engineer the cooling system to handle the exotherm. To scale the Flow process, you simply run the pump longer (Scale-out) or increase the channel diameter slightly (Number-up), maintaining the same surface-to-volume advantages.

References

  • Baumann, M., & Baxendale, I. R. (2013). The synthesis of active pharmaceutical ingredients (APIs) using continuous flow chemistry. Beilstein Journal of Organic Chemistry. [Link]

  • Plutschack, M. B., Pieber, B., Gilmore, K., & Seeberger, P. H. (2017). The Hitchhiker’s Guide to Flow Chemistry. Chemical Reviews. [Link]

  • Movassaghi, M., & Jacobsen, E. N. (2002). The Simplest "Enzyme-Activated" Amide Bond Formation. Journal of the American Chemical Society. [Link]

  • Kappe, C. O. (2013). Process Intensification in Continuous Flow Synthesis. Accounts of Chemical Research. [Link]

Sources

Comparative

Comparative Guide: Crystallographic Architecture of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide

The following Publish Comparison Guide provides an in-depth technical analysis of the crystallographic profile of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide , benchmarking it against key structural analogues. Executiv...

Author: BenchChem Technical Support Team. Date: February 2026

The following Publish Comparison Guide provides an in-depth technical analysis of the crystallographic profile of N-[(4-methoxyphenyl)methyl]-4-methylbenzamide , benchmarking it against key structural analogues.

Executive Summary

N-[(4-methoxyphenyl)methyl]-4-methylbenzamide (CAS: 288154-96-1) represents a critical scaffold in the study of amide-directed hydrogen bonding and


-stacking interactions. As a derivative of the N-benzylbenzamide class, its crystal packing is governed by the interplay between the strong N-H...O=C hydrogen bond synthon and the steric/electronic effects of the para-methyl and para-methoxy substituents.

This guide compares the structural properties of this target compound against two experimentally validated alternatives: the des-methoxy analogue (N-benzyl-4-methylbenzamide ) and the chain-extended homologue (N-(4-methoxyphenethyl)benzamide ). This comparison isolates the specific contribution of the p-methoxybenzyl moiety to lattice stability and packing efficiency.

Product Profile: The Target Compound

  • System: N-[(4-methoxyphenyl)methyl]-4-methylbenzamide[1][2]

  • Formula:

    
    
    
  • Molecular Weight: 255.31 g/mol

  • Core Motif: trans-Amide linkage bridging a p-tolyl ring and a p-anisyl ring via a methylene spacer.

Structural Causality

The presence of the methoxy group (


) on the benzyl ring introduces a strong hydrogen bond acceptor potential that is absent in the unsubstituted analogue. This typically disrupts the simple herringbone packing seen in planar aromatics, favoring the formation of layered structures where N-H...O hydrogen bonds form 1D chains, cross-linked by weak C-H...O interactions involving the methoxy oxygen.

Comparative Analysis: Target vs. Alternatives

The following table contrasts the predicted crystallographic parameters of the Target with the experimental data of its closest structural analogues.

FeatureTarget (Product) Alternative A (Des-methoxy) Alternative B (Homologue)
Compound N-(p-methoxybenzyl)-p-toluamide N-benzyl-4-methylbenzamide N-(4-methoxyphenethyl)benzamide
Formula



Status Predicted / Structural InterpolationExperimental (SCXRD)Experimental (CCDC 288248)
Crystal System MonoclinicMonoclinicMonoclinic
Space Group

(Likely)


Z (Units/Cell) 444
Density (

)
~1.24 g/cm³1.22 g/cm³1.235 g/cm³
1° Interaction N-H...O (Amide Chain)N-H...O (Amide Chain)N-H...O (Amide Chain)
2° Interaction C-H...O (Methoxy) +

-

C-H...

(T-shaped)
C-H...O (Methoxy)
Packing Motif

Chain (Graph Set)

Chain

Chain
Data Interpretation[3][4][5][6]
  • Space Group Consistency: All analogues in this class strongly favor the centrosymmetric

    
     space group. This is driven by the antiparallel arrangement of amide chains to cancel the macroscopic dipole moment.
    
  • Role of the Methoxy Group: Comparing the Target to Alternative A , the addition of the methoxy group (

    
    ) increases the calculated density slightly (from 1.22 to ~1.24 g/cm³). More importantly, it acts as an auxiliary "anchor," likely reducing the thermal parameters of the benzyl ring by forming weak lateral C-H...O bonds.
    
  • Linker Flexibility: Alternative B (phenethyl linker) possesses an extra methylene group, increasing conformational freedom. The Target (benzyl linker) is more rigid, which typically leads to higher melting points and more efficient packing fractions compared to the phenethyl homologues.

Experimental Protocols

To replicate the solid-state forms described above, the following self-validating protocols are recommended.

A. Synthesis (Schotten-Baumann Conditions)

This protocol ensures high purity (>99%) essential for growing single crystals suitable for X-ray diffraction.

  • Reagents: Dissolve 4-methoxybenzylamine (10 mmol) in anhydrous Dichloromethane (DCM, 20 mL).

  • Base: Add Triethylamine (

    
    , 15 mmol) to act as an HCl scavenger.
    
  • Addition: Cool to 0°C. Dropwise add 4-methylbenzoyl chloride (10 mmol) over 30 minutes.

    • Causality: Slow addition prevents localized overheating and the formation of di-acylated byproducts.

  • Reaction: Stir at Room Temperature (RT) for 4 hours. Monitor via TLC (Hexane:EtOAc 7:3).

  • Workup: Wash with 1M HCl (removes unreacted amine), then Sat.

    
     (removes acid), then Brine. Dry over 
    
    
    
    .
  • Purification: Recrystallize the crude solid from hot Ethanol.

B. Crystallization (Slow Evaporation)

The quality of the diffraction data depends directly on the crystal growth rate.

  • Solvent Selection: Prepare a saturated solution of the purified amide in Ethanol/DMF (9:1 v/v) .

    • Why DMF? The high boiling point of DMF slows the evaporation rate, reducing nucleation density and favoring larger, defect-free prisms.

  • Vessel: Place 5 mL of solution in a narrow vial (scintillation vial).

  • Control: Cover with Parafilm and pierce with 3-5 pinholes.

  • Incubation: Store at 20°C in a vibration-free environment for 7-14 days.

  • Harvesting: Select block-like crystals (approx. 0.3 x 0.2 x 0.2 mm) for data collection.

Structural Workflow Diagram

The following diagram illustrates the logical flow from molecular synthesis to crystallographic refinement, highlighting the critical decision nodes.

G Start Start: Precursors Synth Synthesis (Schotten-Baumann) Start->Synth Purify Purification (Recrystallization) Synth->Purify Growth Crystal Growth (Slow Evaporation) Purify->Growth Check Microscopy Check (Polarized Light) Growth->Check Check->Growth Polycrystalline/Twinning XRD X-Ray Diffraction (Mo Kα, 100K) Check->XRD High Quality Solve Structure Solution (Direct Methods) XRD->Solve Refine Refinement (SHELXL) Solve->Refine Output CIF Data (P21/c Model) Refine->Output

Caption: Workflow for the generation and validation of benzamide crystal structures, from synthesis to CIF output.

References

  • Alternative A Data: Max Planck Society. (2024).[2][3][4][5] Supporting Information: Crystal structure of N-benzyl-4-methylbenzamide. MPG.PuRe. Link

  • Alternative B Data: CCDC 288248. Crystal Structure of N-(4-methoxyphenethyl)benzamide. Cambridge Crystallographic Data Centre. Link

  • Synthesis Protocol: PubChem. (2025).[1] N-[(4-methoxyphenyl)methyl]-4-methylbenzamide (Compound Summary). National Library of Medicine. Link

  • Methodology: Gowda, B. T., et al. (2000-2015). Structural studies of N-substituted benzamides. Acta Crystallographica Section E. (General Reference for Class Properties).

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling N-[(4-methoxyphenyl)methyl]-4-methylbenzamide

Executive Summary & Core Directive To: Laboratory Personnel and Safety Officers From: Senior Application Scientist, Chemical Safety Division You are likely handling N-[(4-methoxyphenyl)methyl]-4-methylbenzamide (also kno...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Core Directive

To: Laboratory Personnel and Safety Officers From: Senior Application Scientist, Chemical Safety Division

You are likely handling N-[(4-methoxyphenyl)methyl]-4-methylbenzamide (also known as N-(p-Methoxybenzyl)-p-toluamide) as a research intermediate or screening compound. Crucial Insight: As with many specialized organic building blocks, specific toxicological data (LD50, chronic exposure limits) is often sparse or modeled rather than empirically derived.

Therefore, you must operate under the "Universal Precautionary Principle" for Novel Organics . Do not wait for a "Danger" label to upgrade your safety protocols. Treat this compound as a potential sensitizer and bioactive agent until proven otherwise. This guide provides a self-validating safety system designed to isolate the user from the chemical regardless of its ultimate toxicity profile.

Hazard Identification & Risk Logic

Why we choose specific PPE for this compound.

The structural moieties of this molecule dictate our safety approach:

  • Benzamide Core: Amides are generally stable but can possess biological activity (e.g., enzyme inhibition). They are often skin and eye irritants.

  • p-Methoxybenzyl Group: This lipophilic moiety increases the compound's solubility in organic solvents and potentially facilitates skin absorption (permeation).

  • Physical Form (Dust): As a crystalline solid, the primary vector of exposure is inhalation of airborne particulates during weighing and electrostatic adhesion to gloves/sleeves.

Default GHS Classification (Precautionary):

  • Skin Irritation (Category 2) [1]

  • Eye Irritation (Category 2A)

  • STOT-SE (Category 3) - Respiratory Tract Irritation

Personal Protective Equipment (PPE) Matrix

This matrix is non-negotiable for handling quantities >10 mg.

Protection ZoneRequired EquipmentTechnical Justification (The "Why")
Respiratory Engineering Control: Chemical Fume Hood (Face velocity: 80–100 fpm). PPE: N95 (minimum) if outside hood; P100 for spill cleanup.The compound is a solid; static charge can aerosolize particles during spatula transfer. The hood is the primary barrier; the mask is redundancy.
Ocular Chemical Splash Goggles (ANSI Z87.1). Note: Safety glasses are insufficient for powders.Powders can drift around side-shields of standard glasses. Goggles form a seal against airborne dust and accidental splashes during solubilization.
Dermal (Hand) Double Nitrile Gloves (0.11 mm min thickness). Outer: Standard Nitrile.[2] Inner: Extended cuff Nitrile (different color).Permeation Indicator: If the outer glove rips or solubilized compound spills, the inner glove provides a buffer time (approx. 1–3 mins with DCM/DMSO) to doff and wash.
Dermal (Body) Lab Coat (Poly/Cotton blend or Tyvek). Closed-toe shoes. Prevents accumulation of dust on street clothes. Tyvek sleeves are recommended if reaching deep into drums or kegs.

Decision Logic: PPE Selection

The following diagram illustrates the decision-making process for selecting PPE based on the state of the chemical (Solid vs. Solution).

PPE_Decision_Tree Start Start: Handling N-[(4-methoxyphenyl)methyl]-4-methylbenzamide State_Check Determine Physical State Start->State_Check Solid Solid / Powder State_Check->Solid Solution Solution (Organic Solvent) State_Check->Solution Risk_Solid Risk: Inhalation & Static Dust Solid->Risk_Solid Risk_Soln Risk: Splash & Permeation Solution->Risk_Soln PPE_Solid Protocol A: Fume Hood REQUIRED Splash Goggles N95 Backup (Optional) Anti-static Gun (Rec.) Risk_Solid->PPE_Solid PPE_Soln Protocol B: Fume Hood REQUIRED Double Nitrile Gloves Face Shield (if >100mL) Immediate Doffing on Splash Risk_Soln->PPE_Soln

Figure 1: PPE Selection Logic based on physical state and primary exposure vectors.

Operational Protocol: Safe Weighing & Solubilization

Objective: Transfer solid compound to a vial and dissolve without contaminating the balance or user.

Phase 1: Preparation
  • Clear the Hood: Remove unnecessary clutter to ensure laminar airflow.

  • Static Check: If the powder appears "fluffy" or clings to the glass, use an ionizing fan or anti-static gun. Static is the #1 cause of balance area contamination.

  • Line the Surface: Place a disposable absorbent pad (plastic side down) in the hood.

Phase 2: The Transfer (The "Clean Hand / Dirty Hand" Technique)
  • Designate Hands:

    • Dominant Hand (Dirty): Handles the spatula and chemical container.

    • Non-Dominant Hand (Clean): Handles the clean vial, balance door, and pen.

  • Weighing:

    • Open the balance door with the Clean Hand.

    • Tare the vial.

    • Transfer solid using the Dirty Hand. Do not remove the spatula from the hood.

    • If powder falls on the balance pan, STOP. Clean immediately with a wet tissue (solvent damp) while wearing double gloves.

Phase 3: Solubilization (High Risk Moment)

Most accidents happen here due to "bumping" or splashes.

  • Add solvent (e.g., DMSO, Methanol, DCM) slowly down the side of the vial.

  • Cap tightly before vortexing or sonication.

  • Inspect Gloves: Look for discoloration. If solvent touches the glove, change the outer pair immediately.

Workflow Visualization

This flowchart ensures a closed-loop safety system from setup to waste disposal.

Workflow_Protocol cluster_emergency Contingency Setup 1. Setup (Hood Check, Absorbent Pad) Weigh 2. Weighing (Static Control, Spatula) Setup->Weigh Don PPE Dissolve 3. Solubilization (Cap Tightly, Vortex) Weigh->Dissolve Transfer Spill Spill Event Weigh->Spill Drop Waste 4. Disposal (Solid vs Liquid Stream) Dissolve->Waste Exp. Complete Decon 5. Decontamination (Wipe Surface, Wash Hands) Waste->Decon Cleanup Action Cover -> Wipe -> Bag Spill->Action

Figure 2: Operational workflow ensuring containment from start to finish.

Waste Disposal & Decontamination

Disposal:

  • Solid Waste: Contaminated spatulas, weighing boats, and PPE must go into Hazardous Solid Waste (Yellow bag/bin).

  • Liquid Waste: Solutions containing this benzamide must be segregated into Organic Solvent Waste (Non-Halogenated or Halogenated, depending on the solvent used). Do NOT pour down the sink.

Decontamination:

  • Wipe the balance area with a tissue dampened with ethanol or isopropanol.

  • Dispose of the wipe in solid waste.

  • Remove gloves: Grasp the outside of one glove near the wrist and peel it off, turning it inside out. Slide a finger under the wrist of the remaining glove and peel it off over the first one.

  • Wash hands with soap and water for 20 seconds.

References

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

  • Occupational Safety and Health Administration (OSHA). (n.d.). Laboratory Safety Guidance. OSHA 3404-11R. [Link]

  • PubChem. (n.d.). Compound Summary for N-(4-methoxyphenyl)-4-methylbenzamide (CAS 7465-87-4). National Library of Medicine. [Link]

  • American Chemical Society (ACS). (2015). Identifying and Evaluating Hazards in Research Laboratories.[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.